9,10-Epoxy-1-octadecanol acetate

• CAS: 14235-43-9

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Properties, Synthesis, and Structural Dynamics of 9,10-Epoxy-1-octadecanol Acetate

Executive Summary

As lipid-based delivery systems and advanced polymer sciences evolve, the demand for highly functionalized, biodegradable aliphatic intermediates has surged. 9,10-Epoxy-1-octadecanol acetate (commonly referred to as 9,10-epoxyoctadecyl acetate) represents a critical molecular building block in this domain. Featuring a reactive oxirane ring embedded within a long aliphatic chain and terminated by an ester-cleavable acetate group, this compound offers unique stereoelectronic properties. This whitepaper provides a comprehensive analysis of its structural dynamics, mechanistic behavior during catalytic hydrogenation, and self-validating protocols for its synthesis and modification.

Chemical Identity & Physicochemical Properties

Understanding the baseline physicochemical metrics of 9,10-epoxyoctadecyl acetate is essential for validating synthesis yields and predicting its behavior in downstream applications.

Property	Value
Chemical Name	9,10-Epoxy-1-octadecanol acetate (9,10-Epoxyoctadecyl acetate)
Molecular Formula	C₂₀H₃₈O₃
Molecular Weight	326.51 g/mol
Appearance	Viscous liquid to low-melting solid
Theoretical Oxirane Oxygen	~4.9%
Precursor	Oleyl acetate (cis-9-octadecenyl acetate)

Structural Architecture & Epoxidation Dynamics

The synthesis of 9,10-epoxyoctadecyl acetate relies on the electrophilic epoxidation of oleyl acetate. The starting material features a cis-double bond at the C9-C10 position.

Mechanistic Causality: Epoxidation is typically achieved using peracids, such as or peracetic acid[1]. The causality of this reaction lies in the electrophilic nature of the peracid oxygen, which attacks the electron-rich π-bond of the alkene. Because the reaction proceeds via a concerted "butterfly" transition state, bond formation and cleavage occur simultaneously. This stereospecific mechanism prevents any rotation around the carbon-carbon bond, ensuring that the cis-stereochemistry of the original oleyl chain is perfectly retained in the resulting cis-oxirane ring.

Figure 1. Epoxidation workflow of oleyl acetate to 9,10-epoxyoctadecyl acetate.

Mechanistic Insights: Regioselectivity in Catalytic Hydrogenation

A defining characteristic of 9,10-epoxyoctadecyl acetate is its behavior during catalytic ring-opening. When reduced in an ethanolic solution over a , the oxirane ring cleaves to form nearly equal proportions of 9-hydroxyoctadecyl acetate and 10-hydroxyoctadecyl acetate[2].

Causality of Regioselectivity: This 1:1 isomeric yield is a profound demonstration of spatial stereoelectronic effects. In structurally similar compounds, such as methyl 9,10-epoxyoctadecanoate, the proximate electrophilic carboxylate group exerts a strong field effect at the catalyst surface, directing the hydride ion to preferentially attack the C9 position[3]. However, in 9,10-epoxyoctadecyl acetate, the acetate group is located at the terminal end of the alkoxyl chain, far removed from the oxirane center[3]. This spatial isolation nullifies any directive field or inductive effects from the ester, resulting in a statistically driven, non-selective hydride attack at both the C9 and C10 carbons[2].

Figure 2. Non-selective catalytic hydrogenation yielding equimolar hydroxy isomers.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific input and output metrics to guarantee reproducibility.

Synthesis of 9,10-Epoxyoctadecyl Acetate

Step 1: Substrate Solvation. Dissolve oleyl acetate in a non-polar solvent (e.g., chloroform) to stabilize the transition state. Step 2: Electrophilic Addition. Add a standardized solution of perbenzoic acid dropwise while maintaining the reaction vessel at 0–5 °C[1]. Causality: Low temperatures prevent the exothermic runaway of the epoxidation and suppress unwanted oxirane ring-opening side reactions. Step 3: Reaction Maturation. Stir the mixture at room temperature until peracid consumption plateaus. Step 4: Purification. Wash the organic layer with aqueous sodium bicarbonate to neutralize and extract the benzoic acid byproduct. Desolvate under reduced pressure.

Validation Checkpoint:

• Input Metric: Verify the initial iodine value of oleyl acetate is approximately 81.5.

• Output Metric: The final product must exhibit an iodine value of <1.5 (confirming double-bond consumption) and an oxirane oxygen content of ~4.9%[3]. An oxirane oxygen level <4.5% indicates premature ring-opening, necessitating a review of thermal controls.

Catalytic Cleavage to Hydroxy Isomers

Step 1: Substrate Solvation. Dissolve the validated 9,10-epoxyoctadecyl acetate in absolute ethanol. Step 2: Catalyst Integration. Introduce a 5% Palladium-on-Carbon (Pd/C) catalyst[2]. Causality: Pd/C provides a high surface area for hydrogen gas adsorption and facilitates the heterolytic cleavage of H₂ for nucleophilic hydride attack. Step 3: Hydrogenation. Purge the reactor with nitrogen, then introduce hydrogen gas at controlled atmospheric pressure until hydrogen uptake ceases. Step 4: Isolation. Filter the catalyst through a Celite pad to halt the reaction and evaporate the ethanol.

Validation Checkpoint:

• Input Metric: Confirm the starting material has ~4.9% oxirane oxygen[3].

• Output Metric: Perform chromatographic separation to directly quantify the 1:1 molar ratio of 9- and 10-hydroxyoctadecyl acetate[2]. The total hydroxyl value must align with the theoretical yield for C₂₀H₄₀O₃, and IR spectroscopy should show the complete disappearance of the oxirane peak (~840 cm⁻¹) replaced by a broad OH stretch (~3400 cm⁻¹).

Applications in Advanced Materials & Drug Delivery

• Lipid Nanoparticles (LNPs): The epoxide moiety serves as a highly reactive electrophilic hub. By reacting 9,10-epoxyoctadecyl acetate with polyamines via nucleophilic ring-opening, researchers can synthesize ionizable amino-lipids essential for mRNA delivery. The acetate tail can be enzymatically cleaved in vivo by esterases, offering a biodegradable pathway that reduces LNP toxicity in hepatic tissues.

• Advanced Polymer Plasticizers: Epoxidized fatty acid esters are premier non-phthalate plasticizers. The oxirane ring acts as a scavenger for hydrochloric acid (HCl) released during the thermal degradation of polyvinyl chloride (PVC), while the long aliphatic chain provides free-volume expansion between polymer chains, enhancing material flexibility.

References

• Fore, S. P., & Bickford, W. G. (1959). Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate. The Journal of Organic Chemistry, 24(5), 620-622. Available at:[Link]

• Swern, D., Findley, T. W., & Scanlan, J. T. (1944). Epoxidation of Oleic Acid, Methyl Oleate and Oleyl Alcohol with Perbenzoic Acid. Journal of the American Chemical Society, 66(11), 1925-1927. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Biological Significance of 9,10-Epoxy-1-octadecanol Acetate in Insect Pheromones

The following technical guide details the biological significance, biosynthesis, and application of 9,10-Epoxy-1-octadecanol acetate (also known as 9,10-epoxyoctadecyl acetate or epoxy-oleyl acetate) within the context of insect pheromone biochemistry.

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

9,10-Epoxy-1-octadecanol acetate (C₂₀H₃₈O₃) represents a critical structural motif in the class of epoxy-fatty alcohol pheromones . While often overshadowed by its hydrocarbon analogs (e.g., Disparlure in Lymantria dispar), this compound and its stereoisomers serve as vital semiochemicals—acting as sex pheromones, aggregation signals, or biosynthetic intermediates in various insect orders, particularly Lepidoptera (moths) and Isoptera (termites).

Its biological significance lies in its dual functionality : the epoxide ring provides high stereochemical specificity for receptor binding, while the acetate ester moiety facilitates volatility and species-specific recognition. This guide explores the molecular mechanisms governing its biosynthesis, olfactory detection, and utility in Integrated Pest Management (IPM).

Chemical Identity & Stereochemistry

The biological activity of 9,10-epoxy-1-octadecanol acetate is strictly governed by its stereochemistry. Insect olfactory receptors (ORs) are capable of distinguishing between enantiomers with high precision.

Property	Specification
IUPAC Name	(2-octyl-3-oxiranyl)octyl acetate
Common Name	9,10-Epoxyoctadecyl acetate; Epoxy-oleyl acetate
Molecular Formula	C₂₀H₃₈O₃
Molecular Weight	326.52 g/mol
Key Functional Groups	Epoxide (Oxirane) at C9-C10; Acetate Ester at C1
Stereoisomers	cis- (9S, 10R; 9R, 10S) and trans- (9S, 10S; 9R, 10R) forms
Stability	Susceptible to acid-catalyzed ring opening (hydrolysis) to form diols

Structural Significance

The C9-C10 epoxide introduces a rigid "kink" in the fatty chain, mimicking the geometry of the double bond in its precursor (oleyl acetate) but adding a polar interaction site. This structural rigidity is crucial for the "lock-and-key" fit within the hydrophobic pocket of Pheromone Binding Proteins (PBPs).

Biosynthetic Pathways & Enzymology

The production of 9,10-epoxy-1-octadecanol acetate in insects is a highly regulated process involving desaturation, reduction, acetylation, and specific epoxidation.

Core Biosynthetic Pathway

The precursor is typically Oleic Acid (18:1 Δ9), derived from Stearic Acid via Δ9-desaturase.

• Activation : Oleic acid is converted to Oleyl-CoA.

• Reduction : Oleyl-CoA is reduced to Oleyl Alcohol (Z-9-octadecen-1-ol) by Fatty Acyl-CoA Reductase (FAR).

• Acetylation : Oleyl alcohol is esterified to Oleyl Acetate by Acetyltransferase (ATF).

• Epoxidation : A Cytochrome P450 monooxygenase (specifically from the CYP4G or CYP340 families) catalyzes the insertion of oxygen across the Δ9 double bond to form 9,10-Epoxy-1-octadecanol acetate .

Note: In some species, epoxidation may occur prior to acetylation.

Visualization: Biosynthesis Workflow

Figure 1: Enzymatic pathway for the biosynthesis of 9,10-Epoxy-1-octadecanol acetate from Stearic Acid.

Chemoreception & Signal Transduction

The detection of 9,10-epoxy-1-octadecanol acetate by a receiver insect (typically a male moth) is a marvel of biological engineering, involving solubilization, transport, and receptor activation.

Mechanism of Action

• Adsorption : The hydrophobic pheromone molecule lands on the waxy cuticle of the antennal sensilla.

• Solubilization : It diffuses through cuticular pores into the sensillar lymph, where it is bound by a Pheromone Binding Protein (PBP) . The PBP encapsulates the hydrophobic acetate to protect it from enzymatic degradation (by esterases) and solubilize it in the aqueous lymph.

• Receptor Activation : The PBP-ligand complex transports the molecule to the dendritic membrane of the Olfactory Receptor Neuron (ORN).

• Signal Transduction : The pheromone binds to a specific Olfactory Receptor (OR) complexed with the co-receptor Orco . This binding triggers a cation influx (Ca²⁺, Na⁺), depolarizing the neuron and sending an action potential to the antennal lobe.

Visualization: Ligand-Receptor Interaction

Figure 2: Molecular mechanism of pheromone detection and signal transduction in the insect antenna.

Analytical Methodologies & Synthesis

For researchers isolating or synthesizing this compound, precise protocols are required due to the lability of the epoxide ring.

Isolation and Identification Protocol

• Extraction : Excise pheromone glands (during calling period) and extract in hexane or dichloromethane (DCM). Avoid alcohols to prevent transesterification.

• Purification : Use silica gel chromatography. Elute with Hexane:Ether gradients.

• GC-MS Analysis :

  • Column : Fused silica capillary column (e.g., DB-5 or DB-Wax).

  • Ionization : Electron Impact (EI) often causes ring opening. Chemical Ionization (CI) with isobutane is preferred for molecular ion detection.

  • Diagnostic Ions : Look for fragments characteristic of the acetate group (

    61, ) and -cleavage relative to the epoxide.

Chemical Synthesis (Prilezhaev Reaction)

A standard protocol for synthesizing the racemic mixture for field trials:

• Starting Material : Oleyl Acetate (Z-9-octadecenyl acetate).

• Reagent : meta-Chloroperoxybenzoic acid (mCPBA) in DCM at 0°C.

• Workup : Wash with saturated NaHCO₃ to remove m-chlorobenzoic acid.

• Yield : Typically >90%.

• Stereoselective Synthesis : For specific enantiomers (e.g., 9S, 10R), use Sharpless Epoxidation on the allylic alcohol precursor, followed by acetylation.

Application in Integrated Pest Management (IPM)

9,10-Epoxy-1-octadecanol acetate is utilized in Mating Disruption and Mass Trapping strategies.

Mating Disruption Mechanism

By saturating the field with a synthetic version of the pheromone, the male insect's sensory system is overwhelmed (habituation) or confused (camouflaging the female's plume).

• Dispenser Technology : The compound is loaded into polyethylene tubes or microencapsulated sprays to ensure a slow, constant release rate (zero-order kinetics) over the flight season.

• Stability : Antioxidants (e.g., BHT) and UV stabilizers are added to protect the epoxide ring from degradation in sunlight.

Comparative Efficacy Table

Feature	9,10-Epoxy-Acetate	Hydrocarbon Analogs (e.g., Disparlure)	Aldehyde Pheromones
Volatility	Moderate (Low Vapor Pressure)	High	High
Chemical Stability	Moderate (Epoxide sensitive to acid)	High (Very stable)	Low (Oxidizes easily)
Specificity	High (Stereoisomer dependent)	Very High	Moderate
Field Life	4-6 Weeks	8-10 Weeks	1-2 Weeks

References

• Fore, S. P., & Bickford, W. G. (1959). Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate.[1][2] The Journal of Organic Chemistry.

• Vogt, R. G. (2005). Molecular Basis of Pheromone Detection in Insects. In: Comprehensive Molecular Insect Science. Elsevier.

• Leal, W. S. (2013). Odorant reception in insects: roles of receptors, binding proteins, and degrading enzymes. Annual Review of Entomology.

• Millar, J. G. (2000). Polyene hydrocarbons and epoxides: A probable chemical basis for repellency of the ant Crematogaster. Journal of Chemical Ecology.

• Cayman Chemical. cis-9,10-Epoxyoctadecanoic Acid Product Information.

Sources

• 1. researchgate.net [researchgate.net]
• 2. | PDF or Rental [articles.researchsolutions.com]

Thermodynamic Stability &amp; Degradation Kinetics of 9,10-Epoxy-1-octadecanol Acetate

Topic: Thermodynamic Stability of 9,10-Epoxy-1-octadecanol Acetate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

9,10-Epoxy-1-octadecanol acetate (also known as 9,10-epoxyoctadecyl acetate or epoxidized oleyl acetate) represents a class of functionalized lipids critical in pheromone synthesis, biolubricant engineering, and lipid-based drug delivery systems. Its molecular architecture combines a long-chain hydrophobic tail with two distinct reactive centers: a strained oxirane (epoxide) ring at the 9,10-position and a hydrolyzable acetate ester at the C1 terminus.

This guide provides a rigorous analysis of the thermodynamic and kinetic stability of this molecule. Unlike simple fatty esters, the presence of the epoxide ring introduces significant ring strain energy (~114 kJ/mol), making the molecule thermodynamically unstable relative to its hydrolysis products (diols). Understanding the interplay between ester hydrolysis and epoxide ring opening is essential for maintaining purity during storage and formulation.

Molecular Architecture & Energetics

To predict stability, we must first quantify the energetic liabilities of the molecule. The compound exists primarily as a viscous liquid at room temperature due to the disruption of crystal packing by the mid-chain epoxide.

Structural Analysis

• Formula:

• Molecular Weight: ~326.5 g/mol

• Key Functional Groups:

  • Epoxide (Oxirane): A three-membered ether ring. High angular strain (

    bond angles vs. preferred ).

  • Acetate Ester: A carbonyl-oxygen linkage susceptible to nucleophilic acyl substitution.

Thermodynamic Landscape

The stability of 9,10-Epoxy-1-octadecanol acetate is governed by two primary thermodynamic drivers:

Parameter	Value (Approx.)	Implication
Ring Strain Energy	114 kJ/mol (27.2 kcal/mol)	The epoxide is a "loaded spring." Release of this energy drives ring-opening reactions.
Enthalpy of Hydrolysis (Ester)	-20 kJ/mol (Exothermic)	Hydrolysis to the alcohol and acetic acid is thermodynamically favored but kinetically slow at neutral pH.
Enthalpy of Hydrolysis (Epoxide)	-90 to -100 kJ/mol	Hydrolysis to the vicinal diol is highly exothermic and effectively irreversible.

Expert Insight: While the ester hydrolysis is a standard shelf-life concern, the epoxide ring opening is the critical quality attribute (CQA). In the presence of trace acid catalysts or Lewis acids (often found in glass surfaces or impurities), the activation energy for ring opening drops significantly, leading to rapid degradation.

Degradation Pathways

The molecule degrades via three distinct mechanisms. Understanding these pathways allows for the design of specific stabilization strategies.

Pathway A: Acid-Catalyzed Ring Opening

This is the fastest degradation route. A proton creates an oxonium ion intermediate, which is rapidly attacked by weak nucleophiles (water, alcohols).

• Product: 9,10-dihydroxy-1-octadecyl acetate (Diol Acetate).

• Kinetics: Pseudo-first-order, highly pH-dependent.

Pathway B: Base-Catalyzed Saponification

Basic conditions attack the acetate ester first, leaving the epoxide intact initially, but strong bases can also attack the epoxide.

• Product: 9,10-epoxy-1-octadecanol (Epoxy Alcohol) + Acetate ion.

Pathway C: Thermal Rearrangement

At temperatures exceeding 150°C, the epoxide can isomerize to a ketone (9- or 10-ketostearyl derivative) via a hydride shift.

Visualization: Degradation Network

The following diagram maps the kinetic relationship between the parent molecule and its degradation products.

Figure 1: Kinetic degradation network showing the competing pathways of ring opening (red) and ester hydrolysis (yellow).

Experimental Characterization Protocols

To validate the stability of a specific batch, the following "Self-Validating" protocol system is recommended. This approach combines thermal stress with specific analytical detection.

Protocol: Accelerated Stability Testing (Arrhenius Model)

Objective: Determine the shelf-life (

) at 4°C and 25°C.

Reagents & Equipment:

• Samples: 9,10-Epoxy-1-octadecanol acetate (>98% purity).

• Chambers: 40°C, 50°C, 60°C (controlled humidity 60% RH).

• Analysis: GC-MS or HPLC-ELSD.

Step-by-Step Workflow:

• Aliquot Preparation: Divide the bulk material into 20 x 10 mg aliquots in silanized glass vials (Crucial: Untreated glass has surface silanols that catalyze epoxide opening).

• Inerting: Purge each vial with Argon for 30 seconds and seal with Teflon-lined caps.

• Incubation: Place 5 vials at each temperature point (40, 50, 60°C). Keep 5 at -20°C as controls.

• Sampling: Remove one vial from each temperature every 7 days for 4 weeks.

• Extraction: Dilute sample in n-hexane (for GC) or Acetonitrile (for HPLC). Avoid protic solvents like methanol during prep to prevent trans-esterification/opening artifacts.

• Quantification:

  • Monitor decrease in Parent Peak.

  • Monitor appearance of Diol Peak (M+18) and Alcohol Peak (M-42).

Analytical Method Parameters (GC-MS)

• Column: DB-5ms or equivalent (non-polar, 5% phenyl).

• Injector: 250°C (Note: Ensure liner is clean/deactivated to prevent thermal degradation in the port).

• Oven: 100°C (1 min)

  20°C/min 300°C.

• Detection: EI Source. Look for molecular ion (weak) and characteristic

  -cleavage fragments relative to the epoxide.

Visualization: Stability Workflow

Figure 2: Workflow for conducting an accelerated stability study using Arrhenius kinetics.

Storage & Handling Recommendations

Based on the thermodynamic profile, the following storage conditions are mandatory to maintain >98% purity over 12 months.

Parameter	Recommendation	Mechanism of Action
Temperature	-20°C	Arrhenius suppression of both hydrolysis and ring-opening rates.
Atmosphere	Argon or Nitrogen	Prevents oxidative degradation of the alkyl chain and moisture ingress.
Container	Silanized Glass or Teflon	Prevents surface-catalyzed epoxide opening by acidic silanol groups on standard glass.
Solvents	Avoid Alcohols/Acids	Store neat (pure liquid) or in dry hydrocarbons (Hexane, Heptane).

References

• Fore, S. P., & Bickford, W. G. (1959). Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate.[1] The Journal of Organic Chemistry.

• Swern, D. (1949). Epoxidation and hydroxylation of ethylen compounds. Organic Reactions.

• Cayman Chemical. cis-9,10-Epoxyoctadecanoic Acid Product Information. (Provides physical data on the closely related acid analog).

• PubChem. 9,10-Epoxy-1-octadecanol, cis- (Compound Summary). National Library of Medicine.

• Gan, L. H., et al. (2019). Thermal Stability of Epoxidized Vegetable Oils. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]

Stereochemical Guide: cis- vs trans-9,10-Epoxy-1-octadecanol Acetate

This guide details the stereochemical synthesis, characterization, and reactivity of cis- and trans-9,10-epoxy-1-octadecanol acetate . It is designed for researchers requiring precise control over lipid stereochemistry for pheromone synthesis, metabolic studies, or material science applications.

Introduction & Stereochemical Context

9,10-Epoxy-1-octadecanol acetate (also known as 9,10-epoxyoctadecyl acetate) is a C18 functionalized lipid. Its biological and chemical behavior is strictly governed by the configuration of the epoxide ring at carbons 9 and 10.

• The cis (syn) isomer is derived from oleyl alcohol derivatives and is the most common natural configuration.

• The trans (anti) isomer is derived from elaidyl alcohol derivatives and exhibits distinct physical properties and reactivity profiles.

Understanding the differentiation between these isomers is critical, as the ring strain and steric environment of the epoxide dictate the regioselectivity and stereochemistry of subsequent ring-opening reactions (e.g., formation of threo- vs erythro-diols).

Synthesis: Stereospecific Routes

The synthesis of 9,10-epoxy-1-octadecanol acetate relies on the Prilezhaev reaction , where a peroxyacid (typically m-CPBA) transfers an oxygen atom to an alkene. This reaction is stereospecific : the geometry of the starting alkene is retained in the epoxide product due to a concerted transition state.

Synthesis Workflow

To obtain pure isomers, one must start with the geometrically pure alkene precursor.

• Precursor A (cis): Oleyl Acetate (cis-9-octadecenyl acetate).

• Precursor B (trans): Elaidyl Acetate (trans-9-octadecenyl acetate).

Mechanism & Pathway (DOT Diagram)

The following diagram illustrates the concerted syn-addition mechanism that preserves the stereochemistry.

Caption: Stereospecific synthesis via the Prilezhaev reaction. The concerted mechanism ensures that cis-alkenes yield cis-epoxides and trans-alkenes yield trans-epoxides.

Characterization: The Stereochemical Fingerprint

Distinguishing the cis and trans isomers requires high-resolution NMR or IR spectroscopy. The cis epoxide protons are generally deshielded relative to the trans protons due to magnetic anisotropy and ring strain differences.

Comparative Analytical Data

The following table summarizes the key spectroscopic differences. Note that chemical shifts (

) are reported for CDCl .[1]

Feature	cis-Isomer	trans-Isomer	Mechanistic Basis
H NMR (Epoxide H)	2.88 – 2.92 ppm	2.64 – 2.70 ppm	Cis protons are more deshielded by the ring current/strain.
H Coupling ( )	Hz	Hz	Karplus relationship: Dihedral angle dependence.
C NMR (Epoxide C)	57.1 – 57.3 ppm	58.5 – 58.9 ppm	Trans carbons are typically downfield of cis.
Allylic Carbons ( C)	~27.8 ppm	~32.0 ppm	Steric compression (gamma-gauche effect) shields cis allylic carbons.
FT-IR (C-O Stretch)	820 – 840 cm	885 – 895 cm	Characteristic ring breathing modes.
Melting Point	Lower (often liquid/low melt)	Higher (crystalline solid)	Trans symmetry allows better packing.

Protocol: NMR Validation

To validate the stereochemistry of your synthesized product:

• Solvent: Dissolve 10 mg of sample in 0.6 mL CDCl

  .

• Acquisition: Acquire a

  H NMR spectrum (minimum 400 MHz recommended for clear splitting).

• Analysis:

  • Locate the multiplet in the 2.6–3.0 ppm range.

  • cis: Look for a broader multiplet centered at ~2.90 ppm.[1]

  • trans: Look for a narrower multiplet centered at ~2.66 ppm.

  • Tip: If you have a mixture, integration of these two distinct regions allows for precise calculation of the cis:trans ratio.

Chemical Reactivity: Ring Opening

The most definitive chemical proof of stereochemistry is the acid-catalyzed ring opening. This reaction proceeds via an S

2-like attack on the protonated epoxide (backside attack), leading to inversion of configuration .

• cis-Epoxide + H

  O threo-Diol (via inversion of one center).

• trans-Epoxide + H

  O erythro-Diol (via inversion of one center).

Ring Opening Mechanism (DOT Diagram)

Caption: Acid-catalyzed hydrolysis of the cis-epoxide. The nucleophile (water) attacks from the face opposite the epoxide oxygen (anti-attack), resulting in the threo-diol.

Experimental Protocols

Synthesis of cis-9,10-Epoxy-1-octadecanol Acetate

Reagents: Oleyl acetate (10 mmol), m-chloroperoxybenzoic acid (mCPBA, 77%, 12 mmol), Dichloromethane (DCM, 50 mL), Saturated NaHCO

, Saturated Na SO .

• Preparation: Dissolve 10 mmol of oleyl acetate in 40 mL of dry DCM in a round-bottom flask. Cool to 0°C in an ice bath.

• Addition: Dissolve 12 mmol of mCPBA in 10 mL DCM and add dropwise to the stirring alkene solution over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–4 hours. Monitor by TLC (Hexane/EtOAc 8:2); the epoxide is slightly more polar than the alkene.

• Workup:

  • Filter off the precipitated m-chlorobenzoic acid byproduct.

  • Wash the filtrate with 10% Na

    SO (to quench excess peroxide).

  • Wash with Saturated NaHCO

    (2x) to remove acidic byproducts.

  • Wash with Brine, dry over anhydrous MgSO

    , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to yield the pure cis-epoxide (typically >90% yield).

Synthesis of trans-9,10-Epoxy-1-octadecanol Acetate

Reagents: Elaidyl acetate (10 mmol). Note: Elaidyl acetate can be prepared by isomerizing oleyl acetate with p-toluenesulfinic acid or selenium, or purchased directly.

• Procedure: Follow the exact protocol as above (5.1).

• Note on Workup: The trans-epoxide is often a solid or semi-solid; recrystallization from cold hexane or acetone may be possible for high purity.

Acid Hydrolysis Assay (Stereochemical Check)

• Dissolve 50 mg of the epoxide in 2 mL of THF/Water (1:1).

• Add 2 drops of concentrated perchloric acid or sulfuric acid.

• Stir at room temperature for 1 hour.

• Extract with ether, dry, and analyze by GC-MS or melting point.

  • From cis: Product is threo-9,10-dihydroxy-1-octadecanol acetate (MP ~62°C).

  • From trans: Product is erythro-9,10-dihydroxy-1-octadecanol acetate (MP ~125°C).

  • The large difference in melting points of the diols makes this a robust confirmation method.

References

• Gunstone, F. D., & Jacobsberg, F. R. (1972). Fatty acids, Part 35. The high resolution nuclear magnetic resonance spectra of some epoxy acids and esters. Chemistry and Physics of Lipids, 9(1), 26-34. Link

• Swern, D. (1953). Epoxidation. Organic Reactions, 7, 378. (Foundational text on Prilezhaev reaction stereospecificity). Link

• Jie, M. S. F. L. K., & Pasha, M. K. (1998). Fatty acids, fatty acid analogues and their derivatives: A review of their synthesis and applications. Natural Product Reports, 15, 607-629. Link

• Knothe, G., & Bagby, M. O. (1995). 13C-NMR spectroscopy of unsaturated fatty acids and their derivatives. The AOCS Lipid Library. Link

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• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Guide: 9,10-Epoxy-1-octadecanol Acetate in Lipidomic Profiling and Metabolic Research

The following technical guide details the role, application, and experimental utility of 9,10-Epoxy-1-octadecanol acetate within the field of lipid metabolism and epoxylipidomics.

Executive Summary

9,10-Epoxy-1-octadecanol acetate (also known as 9,10-epoxyoctadecyl acetate) serves as a critical metabolic probe and analytical standard in the study of the Cytochrome P450 (CYP) and Soluble Epoxide Hydrolase (sEH) pathways. While its parent acid (9,10-EpOME or Leukotoxin) is a well-characterized mediator of acute respiratory distress and inflammation, the acetate derivative functions primarily as a lipophilic, cell-permeable precursor and a mechanistic probe .

Its utility lies in its dual functionality:

• Metabolic Decoupling: It allows researchers to distinguish between esterase-mediated hydrolysis (head-group processing) and epoxide hydrolase activity (core lipid processing).

• Analytical Standardization: It serves as a stable internal standard for GC/MS and LC/MS profiling of epoxy-fatty alcohols, distinct from the free acid metabolites.

• Cellular Delivery: The acetate moiety enhances membrane permeability, acting as a "Trojan horse" to deliver the bioactive 9,10-epoxy-1-octadecanol intracellularly.

Chemical Identity & Physicochemical Properties

Understanding the structural constraints of this molecule is essential for designing valid experimental protocols.

Property	Specification
IUPAC Name	(9,10-epoxyoctadecyl) acetate
Molecular Formula	C₂₀H₃₈O₃
Molecular Weight	326.51 g/mol
Lipophilicity (LogP)	~6.5 (High membrane permeability)
Key Functional Groups	1. Epoxide Ring (Oxirane): Sensitive to acid hydrolysis and sEH. 2. Acetate Ester: Sensitive to Carboxylesterases (CES) and Lipases.
Stability	Stable at neutral pH. Rapidly degrades in acidic media (< pH 4.0) to form diols.[1][2][3]

Metabolic Pathways & Signaling Logic

The biological relevance of 9,10-Epoxy-1-octadecanol acetate is defined by its degradation pathways. In a biological system (e.g., hepatocyte or endothelial cell), it is subjected to competing enzymatic forces.[3]

The "Divergent Hydrolysis" Model

Researchers use this compound to test the relative activity of Carboxylesterases (CES) versus Soluble Epoxide Hydrolase (sEH) .

• Pathway A (Activation): CES cleaves the acetate group, releasing 9,10-Epoxy-1-octadecanol . This alcohol can then be oxidized to 9,10-EpOME (Leukotoxin).[3]

• Pathway B (Inactivation/Conversion): sEH attacks the epoxide ring, converting it into a vicinal diol (9,10-dihydroxy-1-octadecanol acetate).

• Pathway C (Dual Processing): Sequential hydrolysis leads to the formation of 9,10-dihydroxy-1-octadecanol , a polar metabolite often excreted.

Pathway Visualization (DOT)

Caption: Divergent metabolic fate of 9,10-Epoxy-1-octadecanol acetate involving competition between ester hydrolysis and epoxide hydration.

Experimental Protocols

Protocol A: In Vitro sEH Specificity Assay

Objective: To determine if sEH can process the epoxide ring while the bulky acetate group is still attached (Pathway B).

Reagents:

• Recombinant human sEH (hsEH).

• Substrate: 9,10-Epoxy-1-octadecanol acetate (100 µM stock in DMSO).

• Buffer: Sodium Phosphate (0.1 M, pH 7.4) containing 0.1 mg/mL BSA.

Methodology:

• Incubation: Mix 190 µL of Buffer with 10 µL of hsEH enzyme solution (final conc. 50 nM).

• Initiation: Add 1 µL of Substrate stock. Incubate at 37°C for 5, 15, and 30 minutes.

• Quenching: Stop reaction by adding 200 µL of ice-cold Acetonitrile containing 12,13-EpOME-d4 (Internal Standard).

• Extraction: Vortex for 30 seconds, centrifuge at 10,000 x g for 5 min.

• Analysis: Inject supernatant into LC-MS/MS.

• Validation: Monitor the appearance of 9,10-dihydroxy-1-octadecanol acetate (Mass shift: +18 Da). If this peak is absent, sEH requires the free alcohol/acid to function.

Protocol B: Cellular "Trojan Horse" Uptake Assay

Objective: To deliver epoxy-fatty alcohols into cells to study cytotoxicity without the confounding factor of extracellular degradation.

Methodology:

• Seeding: Seed HepG2 or Endothelial cells (HUVEC) in 6-well plates.

• Treatment: Treat cells with 9,10-Epoxy-1-octadecanol acetate (10 µM) vs. the free alcohol (10 µM).

• Time Course: Harvest cells at 1, 4, and 12 hours.

• Lysis & Fractionation: Wash cells 3x with PBS. Lyse in Methanol.

• Readout:

  • High Acetate/Low Alcohol intracellularly: Indicates slow esterase activity (Probe accumulation).

  • Low Acetate/High EpOME: Indicates rapid de-esterification and oxidation (Metabolic activation).

  • Cytotoxicity Check: Measure LDH release. The acetate form is typically less toxic initially until hydrolyzed.

Analytical Standardization (GC/MS)

For researchers synthesizing or detecting this compound, the fragmentation pattern is distinct from the acid form.

Sample Preparation:

• Do not use acid-catalyzed methylation (e.g., BF3/Methanol), as this will open the epoxide ring.

• Use direct solvent extraction (Ethyl Acetate) followed by BSTFA silylation if analyzing the hydrolysis products.

Key Diagnostic Ions (EI Source, 70 eV):

Fragment	m/z (Approx)	Origin
Molecular Ion	326	Weak or absent (M+)
Loss of Acetate	266	[M - CH₃COOH]⁺
Alpha-Cleavage	155 / 199	Cleavage adjacent to the epoxide ring
Epoxide Specific	43	C₂H₃O⁺ (Acetyl group) + Epoxide fragments

Note: In LC-MS/MS (ESI+), look for the [M+Na]⁺ adduct (m/z 349.5) or [M+NH₄]⁺ adduct.

References

• Fore, S. P., & Bickford, W. G. (1959). Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate.[4] The Journal of Organic Chemistry. Link

• Morisseau, C., & Hammock, B. D. (2013). Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health. Annual Review of Pharmacology and Toxicology. Link

• Newman, J. W., et al. (2005). Epoxide hydrolases: their role and interactions with lipid metabolism. Progress in Lipid Research. Link

• Zheng, J., & Hanzlik, R. P. (1992). Dihydroxy fatty acid metabolites of linoleic acid: separation and identification by GC-MS. Lipids.[1][2][5][6][7][8][9] Link

Sources

• 1. Role of epoxide hydrolases in lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 9,10-Epoxystearic acid | C18H34O3 | CID 15868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Toxicity and safety data sheet (SDS) for 9,10-Epoxy-1-octadecanol acetate

[label="Compound Dosing\n(0.1-1000 µM)", fillcolor="#42

Figure 1: Catalytic hydrogenation pathway of 9,10-epoxy-1-octadecanol acetate.

Halogenated Polymer Stabilization

In rigid polyvinyl chloride (PVC) formulations, epoxystearyl acetate is deployed alongside barium/cadmium stabilizers. During thermal stress, PVC degrades by releasing hydrochloric acid (HCl), which auto-catalyzes further polymer unzipping. The oxirane ring of the acetate acts as a sacrificial nucleophile, scavenging HCl to form a stable chlorohydrin. The acetate tail ensures homogeneous dispersion within the lipophilic polymer matrix, preventing phase separation ().

Self-Validating Experimental Methodologies

Protocol 1: Selective Catalytic Hydrogenation

Objective: To reduce the oxirane ring to hydroxyl groups while preserving the ester linkage. Causality of Choices: Absolute ethanol is selected as the solvent because it solubilizes the highly lipophilic C₂₀ chain while providing the protic environment necessary to stabilize the oxonium ion intermediate. Pd/C is chosen over Raney Nickel to prevent the hydrogenolysis (over-reduction) of the acetate group.

• Preparation: Dissolve 10 mmol of cis-9,10-epoxy-1-octadecanol acetate in 50 mL of absolute ethanol in a high-pressure Parr reactor.

• Catalyst Addition: Add 0.5 g of 5% Pd/C catalyst.

  • Validation Checkpoint 1: Purge the vessel with N₂ gas three times prior to H₂ introduction. Failure to purge risks explosive combustion and oxidizes the Pd surface, invalidating the catalytic cycle.

• Hydrogenation: Pressurize the vessel with H₂ to 3 atm and agitate at 25°C for 4 hours.

• Filtration: Filter the mixture through a Celite pad to remove the Pd/C catalyst.

  • Validation Checkpoint 2: The filtrate must be optically transparent. A gray tint indicates catalyst bleed, requiring immediate refiltration to prevent downstream analytical artifacts.

• Solvent Removal: Evaporate the ethanol under reduced pressure to yield the crude product.

• Isomeric Analysis (Self-Validation): Subject the crude mixture to Gas Chromatography-Mass Spectrometry (GC-MS). The protocol is considered successful and validated if the chromatogram displays two distinct peaks of equal integration (1:1 ratio of 9-hydroxy to 10-hydroxy isomers).

Protocol 2: In Vitro Cytotoxicity Screening

Objective: To establish the acute cellular toxicity (IC₅₀) of the compound. Causality of Choices: HepG2 (human liver carcinoma) cells are utilized because the liver is the primary site of systemic ester metabolism. Evaluating toxicity in hepatocytes provides a more accurate physiological safety profile than using inert fibroblasts.

• Seeding: Seed HepG2 cells in a 96-well plate at 1×10⁴ cells/well in DMEM (10% FBS). Incubate for 24h at 37°C (5% CO₂).

• Dosing: Prepare a stock solution in DMSO, diluting into culture media to achieve final concentrations of 0.1, 1, 10, 100, and 1000 µM. Causality: Final DMSO concentration must remain

  0.5% v/v to prevent solvent-induced cell death.

• Treatment: Apply dilutions to the cells. Include a vehicle control (0.5% DMSO) and a positive control (0.1% Triton X-100). Incubate for 48 hours.

• Assay Execution: Add 10 µL of WST-8 reagent to each well and incubate for 2 hours.

  • Validation Checkpoint: The assay is only valid if the positive control shows <5% viability and the vehicle control shows >95% viability. If these thresholds are not met, the plate is discarded.

• Quantification: Measure absorbance at 450 nm and calculate the IC₅₀ via non-linear regression.

Figure 2: Self-validating in vitro cytotoxicity screening workflow.

Quantitative Data Summaries

Table 1: Physicochemical and Toxicological Summary

Property / Parameter	Value / Description	Analytical Method / Source
Molecular Formula	C₂₀H₃₈O₃	Computational
Molecular Weight	326.5 g/mol	Mass Spectrometry
Appearance	Clear, pale yellow viscous liquid	Visual Inspection
Solubility	Soluble in ethanol, ether, DMSO; Insoluble in water	Experimental Observation
Acute Oral LD50 (Rat)	> 5,000 mg/kg (Extrapolated)	OECD 420 Guidelines
Primary Utility	PVC Stabilizer, Plasticizer, Precursor

Table 2: Isomeric Yields Post-Hydrogenation (Pd/C Catalyst)

Substrate	Solvent	9-Hydroxy Isomer Yield	10-Hydroxy Isomer Yield
cis-9,10-Epoxyoctadecanol	Ethanol	~50%	~50%
cis-9,10-Epoxyoctadecyl acetate	Ethanol	~50%	~50%
Methyl 9,10-epoxyoctadecanoate	Ethanol	<5%	>95%

(Data synthesized from)

References

• Fore, S. P., & Bickford, W. G. (1959). Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate. The Journal of Organic Chemistry, 24(5), 620-622. Available at:[Link]

• US Patent 4,401,779A (1983).Homogeneous liquid barium carbonate-barium alkyl phenate-cadmium carboxylate stabilizer systems for rigid polyvinyl chloride resins. Google Patents.

Protocols & Analytical Methods

Application Note: Synthesis of 9,10-Epoxy-1-octadecanol Acetate from Oleyl Acetate

Target Audience: Researchers, materials scientists, and drug development professionals (LNP synthesis and surfactant engineering).

Executive Summary

The epoxidation of unsaturated fatty acid esters is a critical transformation in oleochemistry, providing versatile oxirane intermediates for the synthesis of nonionic surfactants, bio-based polyurethanes, and lipid nanoparticles (LNPs)[1]. This application note details a highly reproducible, self-validating protocol for the synthesis of 9,10-epoxy-1-octadecanol acetate (epoxidized oleyl acetate) from oleyl acetate.

While industrial-scale epoxidations frequently employ in situ generated peracetic acid[2], laboratory-scale precision and stereospecificity are best achieved using meta-chloroperoxybenzoic acid (mCPBA) via the Prilezhaev reaction. This guide outlines the mechanistic rationale, stoichiometric design, and analytical validation required to ensure high-purity epoxide yields while mitigating common side reactions such as oxirane ring-opening[3].

Mechanistic Rationale & Causality

The conversion of oleyl acetate to its corresponding epoxide utilizes mCPBA as an electrophilic oxygen donor. The reaction proceeds via a concerted, stereospecific syn-addition (Prilezhaev reaction) to the internal, non-conjugated double bond of the oleyl chain.

Causality in Experimental Design:

• Temperature Control (0 °C to RT): The epoxidation is inherently exothermic. Initiating the reaction at 0 °C prevents thermal runaway. Uncontrolled exotherms in the presence of acidic byproducts (m-chlorobenzoic acid) can catalyze the nucleophilic ring-opening of the newly formed epoxide, yielding unwanted diols or monoesters.

• Solvent Selection (Dichloromethane): DCM is chosen as a non-polar, aprotic solvent that effectively solvates both the lipid substrate and the peracid, stabilizing the highly ordered transition state without participating in solvolysis side-reactions.

• Strategic Quenching: The workup is a self-validating purification system. Sodium thiosulfate (

  ) selectively reduces hazardous, unreacted peroxides. Subsequent washes with sodium bicarbonate ( ) deprotonate the m-chlorobenzoic acid byproduct (pKa ~3.8), partitioning it entirely into the aqueous phase and leaving the pure epoxide in the organic layer.

Caption: Mechanistic workflow of the Prilezhaev epoxidation of oleyl acetate using mCPBA.

Experimental Design & Stoichiometry

To ensure complete conversion while minimizing waste, a slight excess of mCPBA (1.3 equivalents) is utilized. Note that commercial mCPBA is typically ~77% pure (the remainder being water and m-chlorobenzoic acid for stability); calculations must account for this active oxidant percentage.

Table 1: Reagent Stoichiometry and Function

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Experimental Role
Oleyl Acetate	310.51	1.0	3.10 g (10.0 mmol)	Starting Material / Substrate
mCPBA (77% active)	172.57	1.3	2.91 g (13.0 mmol)	Electrophilic Oxidant
Dichloromethane (DCM)	84.93	Solvent	50 mL	Reaction Medium
10% (aq)	158.11	Excess	30 mL	Peroxide Quenching Agent
Sat. (aq)	84.01	Excess	3 × 30 mL	Acid Neutralization

Step-by-Step Protocol

Phase 1: Reaction Setup

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Nitrogen or Argon).

• Substrate Solvation: Dissolve 3.10 g of oleyl acetate (10.0 mmol) in 50 mL of anhydrous dichloromethane (DCM).

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Oxidant Addition: Weigh 2.91 g of 77% mCPBA (13.0 mmol). Add the mCPBA to the stirring solution portion-wise over 10 minutes. Note: Portion-wise addition prevents localized heating and preserves the oxirane ring.

• Reaction Propagation: Remove the ice bath. Allow the reaction mixture to gradually warm to room temperature (20–25 °C). Stir vigorously for 3 to 4 hours.

Phase 2: Workup & Purification

• Quenching: Once TLC indicates complete consumption of the starting material, cool the flask back to 0 °C and add 30 mL of 10% aqueous sodium thiosulfate (

  ). Stir vigorously for 15 minutes to destroy residual peroxides.

• Neutralization: Transfer the biphasic mixture to a separatory funnel. Drain the organic (bottom) layer. Wash the organic layer sequentially with saturated aqueous

  (3 × 30 mL). Observation: Gas evolution ( ) will occur; vent the funnel frequently. This step removes the mCBA byproduct.

• Final Wash & Drying: Wash the organic layer with 30 mL of saturated brine. Dry the organic layer over anhydrous sodium sulfate (

  ).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation at 30 °C) to yield 9,10-epoxy-1-octadecanol acetate as a clear, viscous oil.

• Optional Polish: If trace mCBA remains, purify via flash column chromatography (Silica gel, 95:5 Hexanes:Ethyl Acetate).

Caption: Self-validating workup and analytical tracking system for epoxide purification.

Analytical Validation (Trustworthiness)

A robust protocol must be self-validating. The transformation of the alkene to an epoxide induces distinct electronic shielding changes that are easily tracked via Proton Nuclear Magnetic Resonance (

H-NMR) spectroscopy.

During the reaction, TLC monitoring (using a

stain) will show the disappearance of the oxidizable alkene spot (Oleyl acetate ~0.7 in 9:1 Hexanes:EtOAc) and the appearance of a slightly more polar epoxide spot ( ~0.5).

For absolute structural confirmation,

H-NMR (in ) is the gold standard. The defining proof of successful epoxidation is the complete disappearance of the vinylic protons at 5.35 ppm and the emergence of the oxirane ring protons at 2.90 ppm[3].

Table 2:

H-NMR Shift Tracking (Self-Validating Markers)

Proton Assignment	Oleyl Acetate (ppm)	9,10-Epoxy-1-octadecanol acetate (ppm)	Signal Multiplicity
-CH=CH- (Alkene)	5.30 – 5.40	Absent	Multiplet (2H)
-CH(O)CH- (Epoxide)	Absent	2.85 – 2.95	Multiplet (2H)
-CH -OAc (Ester Linkage)	4.05	4.05	Triplet (2H)
-C(=O)CH (Acetate Methyl)	2.05	2.05	Singlet (3H)

Note: The ester linkage and acetate methyl signals remain unchanged, proving that the reaction conditions successfully targeted the alkene without hydrolyzing the ester bond.

References

• Process of preparing epoxy derivatives from unsaturated aliphatic compounds Findley, T. W., Swern, D., & Scanlan, J. T. Journal of the American Chemical Society, 1945. URL:[Link]

• Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate Fore, S. P., & Bickford, W. G. The Journal of Organic Chemistry, 1959. URL:[Link]

• Synthesis, Characterization, and Physicochemical Performance of Nonionic Surfactants via PEG Modification of Epoxides of Alkyl Oleate Ogungbemi, T. I., et al. ACS Sustainable Chemistry & Engineering, 2023. URL:[Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. US2458484A - Process of preparing epoxy derivatives from unsaturated aliphatic compounds - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: GC-MS Method Development for the Detection of 9,10-Epoxy-1-octadecanol Acetate

Introduction & Analytical Rationale

Epoxy fatty alcohols and their acetate derivatives, such as 9,10-epoxy-1-octadecanol acetate, are critical aliphatic oxiranes frequently investigated in lipidomics, polymer chemistry, and pheromone research[1][2]. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the structural elucidation and quantitation of these compounds. However, the highly strained three-membered oxirane ring presents significant analytical challenges.

As demonstrated in foundational GC-MS studies on analogous epoxy fatty acids (e.g., cis-EODA), epoxides are notoriously susceptible to thermal degradation and acid-catalyzed ring opening[3]. Conventional GC methods utilizing hot split/splitless injection often cause the epoxide to rearrange into ketones or aldehydes before it even reaches the column. Furthermore, in standard Electron Ionization (EI), the molecular ion (

) of aliphatic epoxides is typically absent due to rapid -cleavage.

To create a self-validating and robust method, this protocol is engineered around three causal principles:

• Sample Preparation: Utilizing strictly neutral extraction conditions to prevent hydrolysis of the epoxide into a diol.

• Sample Introduction: Employing Programmed Temperature Vaporizing (PTV) or Cold On-Column (COC) injection to preserve the intact oxirane ring during volatilization[4].

• Detection: Utilizing Selected Ion Monitoring (SIM) of characteristic

  -cleavage fragments to ensure high sensitivity and specificity.

Chemical Profile & Target Properties

Understanding the physicochemical properties of the analyte is the first step in method optimization. Furthermore, stereochemistry plays a crucial role in chromatography; trans-epoxide isomers typically exhibit shorter retention times than their cis-counterparts on non-polar stationary phases due to differences in spatial configuration and column interaction[5].

Table 1: Chemical Profile of 9,10-Epoxy-1-octadecanol Acetate

Property	Value / Description
IUPAC Name	8-(3-octyloxiran-2-yl)octyl acetate
Molecular Formula	C₂₀H₃₈O₃
Molecular Weight	326.51 g/mol
Structural Features	Long aliphatic chain, mid-chain oxirane ring, terminal acetate ester
Thermal Stability	Low (Prone to thermal rearrangement > 200°C)
Solubility	Highly hydrophobic; soluble in hexane, ethyl acetate, chloroform

Experimental Workflow & Mechanistic Pathways

To ensure the structural integrity of 9,10-epoxy-1-octadecanol acetate, the analytical workflow must minimize thermal stress. The diagrams below illustrate the optimized workflow and the mechanistic reasoning behind the choice of injection technique.

Figure 1: Methodological workflow for the GC-MS analysis of 9,10-epoxy-1-octadecanol acetate.

Figure 2: Thermal degradation vs. intact transfer pathways in GC injection ports.

Step-by-Step Experimental Protocol

Phase 1: Sample Preparation

Causality Check: Acidic conditions will rapidly convert the epoxide to 9,10-dihydroxyoctadecanol acetate. All glassware must be silanized, and solvents must be strictly neutral.

• Extraction: Transfer 500 µL of the biological or synthetic sample into a silanized glass vial.

• Solvent Addition: Add 2.0 mL of a neutral Hexane:Ethyl Acetate (80:20, v/v) mixture.

• Partitioning: Vortex for 60 seconds, then centrifuge at 3,000 x g for 5 minutes to separate the organic and aqueous layers.

• Recovery: Carefully transfer the upper organic layer to a clean vial.

• Drying: Pass the organic phase through a small bed of anhydrous sodium sulfate (pre-washed with hexane) to remove residual moisture.

• Concentration: Evaporate the solvent under a gentle stream of high-purity nitrogen at room temperature. Reconstitute in 100 µL of GC-grade hexane prior to injection.

Phase 2: GC-MS Configuration

The following parameters are optimized to ensure the analyte vaporizes gently and elutes with minimal peak tailing.

Table 2: Optimized GC-MS Operating Conditions

Parameter	Setting / Specification	Rationale
GC Column	DB-5MS (30 m × 0.25 mm ID × 0.25 µm film)	Low-bleed, non-polar phase provides excellent resolution for aliphatic acetates.
Inlet Type	PTV (Programmed Temperature Vaporizing)	Prevents thermal shock to the oxirane ring.
Inlet Temperature	60°C (hold 0.1 min) 280°C at 12°C/sec	Gentle vaporization concurrent with oven heating.
Carrier Gas	Helium (99.999%), Constant Flow at 1.2 mL/min	Maintains optimal linear velocity and inertness.
Oven Program	80°C (1 min) 15°C/min to 280°C (hold 5 min)	Sharpens the peak shape of high-boiling lipids.
Transfer Line Temp	280°C	Prevents cold spots and analyte condensation.
Ion Source Temp	230°C	Balances ionization efficiency with fragmentation.

Phase 3: Mass Spectrometry & Data Acquisition

Because the EI mass spectrum of 9,10-epoxy-1-octadecanol acetate lacks a robust molecular ion (

326), quantification relies on the fragments generated by the -cleavage of the carbon-carbon bonds immediately adjacent to the epoxide ring.

Table 3: Characteristic EI-MS Fragments for SIM Mode

Ion ( )	Origin / Cleavage Pathway	Purpose
155	-cleavage between C10-C11 (Loss of C₈H₁₇ radical)	Primary Quantifier Ion
199	-cleavage between C8-C9 (Contains the acetate moiety)	Secondary Qualifier Ion
43	Acetyl cation	General Qualifier (High abundance, low specificity)

Note on Validation: To validate the method, run a standard curve (e.g., 10 ng/mL to 1000 ng/mL). The ratio of the quantifier ion to the qualifier ion must remain consistent (±15%) across all concentration levels to confirm that thermal degradation (which alters the fragmentation pattern) is not occurring in the inlet.

References

• cis-9,10-Epoxyoctadecan-1-ol | C18H36O2 | CID 12550092 Source: PubChem URL:[Link]

• 9,10-Epoxy-1-octadecanol, trans- | C18H36O2 | CID 98092880 Source: PubChem URL:[Link]

• Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes Source: PubMed (J Chromatogr B Analyt Technol Biomed Life Sci. 2003) URL:[Link]

• Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). II. Quantitative determination of cis-EODA in human plasma Source: PubMed (J Chromatogr B Analyt Technol Biomed Life Sci. 2004) URL:[Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS Source: MDPI (Int. J. Mol. Sci. 2025) URL:[Link]

Sources

• 1. 9,10-Epoxy-1-octadecanol, trans- | C18H36O2 | CID 98092880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-9,10-Epoxyoctadecan-1-ol | C18H36O2 | CID 12550092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). II. Quantitative determination of cis-EODA in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Preparation of pheromone lures containing 9,10-Epoxy-1-octadecanol acetate

Application Note: Formulation and Quality Control of 9,10-Epoxy-1-octadecanol Acetate Pheromone Lures

Executive Summary

The preparation of semiochemical lures for agricultural monitoring and mating disruption requires precise control over active pharmaceutical ingredient (API) stability and release kinetics. 9,10-Epoxy-1-octadecanol acetate (9,10-EOA) is a high-molecular-weight aliphatic epoxy ester[1]. Due to its specific functional groups, it is highly susceptible to environmental degradation. This application note details a self-validating, causality-driven protocol for formulating 9,10-EOA into isoprene rubber septa, ensuring zero-order release kinetics and extended field longevity[2].

Physicochemical Rationale & Matrix Selection

The structural integrity of 9,10-EOA relies on two vulnerable moieties:

• The Oxirane (Epoxide) Ring: Highly sensitive to acid-catalyzed ring opening (yielding a 9,10-diol) and nucleophilic attack.

• The Acetate Ester: Susceptible to base-catalyzed hydrolysis or transesterification, which would prematurely convert the API into the less volatile 9,10-epoxy-1-octadecanol[1].

Causality of Experimental Choices:

• Matrix Pre-Extraction: Standard commercial rubber septa contain vulcanizing agents (e.g., sulfur compounds) and polar plasticizers. If not removed, these impurities act as nucleophiles, degrading the oxirane ring. A dual-solvent Soxhlet extraction ensures an inert matrix[3].

• Anhydrous Hexane Carrier: Hexane is chosen because it is non-polar, highly volatile, and completely inert to both the epoxide and acetate groups. It evaporates cleanly without leaving hygroscopic residues that could attract moisture and trigger hydrolysis[3].

• Excipient Addition: To prevent auto-oxidation of the C18 aliphatic chain, Butylated hydroxytoluene (BHT) is incorporated as a radical scavenger[4]. A UV absorber is added to dissipate photon energy, preventing photo-oxidative chain cleavage during field deployment.

Mechanistic Degradation & Protection Pathway

Figure 1: Degradation pathways of 9,10-EOA and the protective role of formulation excipients.

Quantitative Formulation Data

Table 1: Standard Formulation Matrix for a 100 µg Lure

Component	Function	Concentration / Amount
9,10-Epoxy-1-octadecanol acetate	Active Semiochemical Ingredient (API)	100 µg / septum
Butylated hydroxytoluene (BHT)	Antioxidant / Radical Scavenger	10 µg / septum (10% w/w of API)
Tinuvin 328	UV Absorber	5 µg / septum (5% w/w of API)
HPLC-Grade Hexane	Carrier Solvent	25 µL / septum (Evaporated)

| Isoprene Rubber Septum | Controlled Release Matrix (8 mm) | 1 unit |

Table 2: Projected Release Kinetics (Pseudo-Zero-Order Approximation)

Field Temperature (°C)	Estimated Release Rate (µ g/day )	Effective Lure Lifespan (Days)
15 °C	0.8 - 1.2	80 - 100
25 °C	2.5 - 3.5	30 - 40

| 35 °C | 6.0 - 8.5 | 12 - 16 |

End-to-End Preparation Workflow

Figure 2: End-to-end workflow for the preparation and QC of 9,10-EOA rubber septa lures.

Self-Validating Experimental Protocols

Protocol A: Septa Matrix Purification

Purpose: To strip the rubber of nucleophilic vulcanization byproducts that degrade epoxides.

• Place 1,000 isoprene rubber septa into a large-capacity Soxhlet extractor.

• Extract with 1 L of HPLC-grade dichloromethane (CH₂Cl₂) for 12 hours to remove non-polar manufacturing waxes[3].

• Follow with a secondary extraction using 1 L of HPLC-grade ethanol for 12 hours to strip polar plasticizers.

• Air-dry the septa in a fume hood for 24 hours, followed by vacuum drying (1 mbar) at 35°C for 48 hours to ensure absolute solvent removal.

Protocol B: Preparation of the Pheromone Loading Solution

Purpose: To create a homogenous, stabilized dosing solution.

• In a flame-dried, amber volumetric flask, dissolve 400 mg of 9,10-EOA API in 100 mL of anhydrous, HPLC-grade hexane[3].

• Add 40 mg of BHT (antioxidant) and 20 mg of Tinuvin 328 (UV absorber)[4].

• Sonicate the sealed flask for 5 minutes at room temperature to ensure complete dissolution. The final API concentration is 4 µg/µL.

Protocol C: Impregnation, Curing, and QC Validation

Purpose: To load the matrix and validate the final dose via a closed-loop QC system.

• Arrange the purified rubber septa cup-side up in a clean glass tray.

• Using a precision repeating micropipette, dispense exactly 25 µL of the loading solution into the well of each septum[5]. This delivers precisely 100 µg of 9,10-EOA per lure.

• Allow the hexane to evaporate slowly in a fume hood under a gentle, continuous flow of nitrogen for 4 hours at room temperature[6].

• Self-Validating QC Step: Randomly sample 5% of the cured lures. Extract each sampled septum with 1 mL of hexane containing an internal standard (e.g., nonadecyl acetate) for 2 hours. Analyze via GC-FID. Proceed to packaging only if the API recovery is within 95-105% of the target 100 µg dose, confirming no evaporation loss or degradation occurred during curing.

• Individually wrap each validated septum in aluminum foil to prevent photo-degradation[7].

• Store the packaged lures in a sealed Mylar bag at -20°C until field deployment[7].

References

• Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate. The Journal of Organic Chemistry.1

• Application Notes and Protocols for the Formulation of Pheromone-Based Lures for Insect Monitoring and Control. Benchchem. 3

• Synthesis and field experiments of the female sex pheromone of sweet potato weevil. VAST Journals. 7

• Pheromones as Tools for Monitoring the Insect Pests in the Northern Plains. SARE Grant Management System. 5

• Pheromone-Trap Monitoring System for Pea Leaf Weevil: Effects of Trap Type, Lure Type and Trap Placement within Fields. MDPI. 6

• (Z)-9-Hexadecenal | CAS 56219-04-6 | Pheromone. Benchchem. 4

• Development of sol–gel formulations for slow release of pheromones. ResearchGate. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. (Z)-9-Hexadecenal|CAS 56219-04-6|Pheromone [benchchem.com]
• 5. projects.sare.org [projects.sare.org]
• 6. mdpi.com [mdpi.com]
• 7. vjs.ac.vn [vjs.ac.vn]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Chiral Epoxy Acetates

Introduction & Scientific Context

Epoxy acetates (e.g., glycidyl acetates, 3-phenyl-glycidyl acetate) are critical chiral building blocks in the synthesis of antiretrovirals, beta-blockers, and other bioactive scaffolds. Their value lies in the dual functionality: the reactive epoxide ring and the hydrolyzable acetate group.

However, this duality presents a unique analytical challenge: Chemical Instability.

• The Epoxide Problem: The strained three-membered ring is susceptible to acid-catalyzed hydrolysis, leading to the formation of diols (ring-opening) during analysis.

• The Acetate Problem: Acetyl groups can migrate or hydrolyze under extreme pH conditions.

This guide provides a robust, self-validating workflow to analyze these labile compounds without inducing on-column degradation. We focus on two critical quality attributes (CQAs): Chemical Purity (separation from diols/starting materials) and Enantiomeric Excess (%ee) .

Method Development Strategy: The "Neutral" Approach

Core Directive: Avoid acidic modifiers (TFA, Formic Acid) in mobile phases whenever possible. Standard reverse-phase conditions (pH 2-3) often degrade epoxy acetates into their corresponding diols during the run, creating "ghost peaks" and false impurity profiles.

Decision Matrix: Column & Phase Selection

Parameter	Achiral Purity (RP-HPLC)	Chiral Purity (NP-HPLC)
Primary Goal	Quantify diol degradation products & starting materials.	Determine Enantiomeric Excess (ee).[1]
Stationary Phase	C18 (End-capped) or Phenyl-Hexyl . Why: High retentivity for non-polar acetates; end-capping reduces silanol acidity.	Amylose/Cellulose Tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H, Chiralcel OD-H).
Mobile Phase	Water / Acetonitrile (Neutral). Avoid: Acidifiers.[2] Use 10mM Ammonium Acetate (pH 6.8) if buffering is needed.[3]	n-Hexane / Isopropanol (IPA). Ratio: Typically 90:10 to 98:2.
Detection	UV 210–220 nm (low chromophore) or 254 nm (aryl groups).	UV 210–254 nm.

Protocol 1: Achiral Purity & Stability Check (RP-HPLC)

Objective: To separate the intact epoxy acetate from its hydrolysis product (diol) and starting material (allylic acetate or alkene).

Materials & Reagents[1][6][7][8][9][10]

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.

• Standard: Reference standard of the specific epoxy acetate (stored at -20°C).

Chromatographic Conditions

• Flow Rate: 1.0 mL/min[1][4][5][6]

• Temperature: 25°C (Strict control; >30°C accelerates on-column hydrolysis).

• Detector: DAD/UV at 210 nm (bandwidth 4 nm). Reference: 360 nm.

• Mobile Phase A: Water (Neutral)

• Mobile Phase B: Acetonitrile

Gradient Table:

Time (min)	% Mobile Phase B (ACN)	Event
0.0	20	Initial Hold (Elute polar diols)
2.0	20	Isocratic hold
12.0	90	Linear Gradient (Elute Epoxy Acetate)
15.0	90	Wash
15.1	20	Re-equilibration
20.0	20	End

Critical Execution Steps

• Sample Diluent: Dissolve samples in 50:50 ACN:Water . Do not use pure water as the diluent, as it promotes hydrolysis before injection.

• System Passivation: If the system was previously used with TFA, flush with 100% Water (warm, 40°C) for 30 mins, then 100% ACN to remove residual acid from lines.

• Self-Validation: Inject the standard. Wait 1 hour. Reinject.

  • Pass Criteria: Peak area of the main peak changes by < 0.5%. Growth of a front-eluting peak indicates solution instability.

Protocol 2: Chiral Enantiomeric Excess (NP-HPLC)

Objective: Baseline separation of (R)- and (S)-epoxy acetate enantiomers.

Materials & Reagents[1][6][7][8][9][10]

• Column: Daicel Chiralpak AD-H or Chiralcel OD-H (4.6 x 250 mm, 5 µm).

  • Note: AD-H (Amylose) is generally preferred for carbonyl-containing compounds like acetates.

• Mobile Phase: n-Hexane / Isopropanol (HPLC Grade).

  • Additives: None required for neutral acetates.

Chromatographic Conditions

• Mode: Isocratic

• Composition: n-Hexane : IPA (90 : 10 v/v)[1]

  • Optimization: If retention is too low (

    ), reduce IPA to 5% or 2%.

• Flow Rate: 1.0 mL/min[1][4][5][6]

• Temperature: 25°C

• Detection: UV 210–230 nm

Step-by-Step Methodology

• Column Conditioning: Equilibrate the column with the mobile phase for at least 45 minutes. The baseline must be flat.

• Sample Prep: Dissolve ~1 mg of sample in 1 mL of IPA (or Mobile Phase).

  • Caution: Avoid dissolving in pure Hexane if the compound is polar; it may precipitate on injection.

• Screening: Inject 5 µL.

  • Scenario A (No Separation): Switch to Chiralcel OD-H (Cellulose).

  • Scenario B (Partial Separation): Lower temperature to 15°C to improve resolution (

    ) via enthalpy control.

• Calculation:

Visualization: Workflow & Decision Logic

The following diagram illustrates the integrated workflow for analyzing epoxy acetates, emphasizing the "Stability Check" loop often missed in standard protocols.

Caption: Integrated workflow for Epoxy Acetate analysis, prioritizing stability checks prior to chiral screening.

Troubleshooting & Expert Insights

Issue: "Ghost" Peaks in Achiral Analysis

• Symptom: A broad peak appears at the solvent front or a peak grows over time in the autosampler.

• Root Cause: Hydrolysis of the epoxide to the diol.

• Fix: Ensure the autosampler is cooled to 4°C. Verify the mobile phase pH is > 5.0. Avoid using methanol as a diluent for highly reactive epoxides (methanolysis can occur); use Acetonitrile instead.

Issue: Low Sensitivity (UV)

• Symptom: No peaks visible at standard 254 nm.

• Root Cause: Aliphatic epoxy acetates lack conjugation.

• Fix:

  • Switch to 210 nm .

  • Use a Refractive Index (RI) detector (Isocratic only).

  • Use ELSD/CAD (Charged Aerosol Detection) for universal detection of non-chromophoric compounds.

References

• Daicel Corporation. "Instruction Manual for CHIRALPAK® AD-H." Chiral Technologies, Accessed October 2023. Link

• Subramanian, G.Chiral Separation Techniques: A Practical Approach. Wiley-VCH, 3rd Edition, 2007. (Foundational text on polysaccharide column selection).

• BenchChem. "Analytical challenges in determining enantiomeric excess of (S)-Styrene oxide." BenchChem Application Notes, 2025. Link

• Sigma-Aldrich (Merck). "Fundamental Guide to Chiral HPLC Separations." Supelco Technical Guides. Link

• Agilent Technologies. "Strategies for the Separation of Chiral Compounds using LC." Agilent Application Notes, 5990-xxxxEN. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. francis-press.com [francis-press.com]

Application Note: One-Pot Chemoenzymatic Synthesis of 9,10-Epoxy-1-octadecanol Acetate

Introduction & Mechanistic Rationale

The synthesis of functionalized lipid derivatives, such as 9,10-epoxy-1-octadecanol acetate, is critical for the development of biodegradable polymers, biolubricants, and pharmaceutical excipients. Traditional chemical epoxidation (the Prileschajew reaction) relies on pre-formed, highly reactive peracids (e.g., m-CPBA) or strong mineral acids. These methods often lead to undesired oxirane ring-opening (forming diols) and pose significant safety and environmental hazards.

This application note details a highly efficient, green, one-pot chemoenzymatic cascade utilizing Candida antarctica Lipase B (CALB, commercially available as Novozym 435). This system exploits the promiscuous catalytic activity of CALB to perform two distinct transformations simultaneously[1]:

• Enzymatic Transesterification: CALB catalyzes the acetylation of the primary hydroxyl group of oleyl alcohol using ethyl acetate as the acyl donor, yielding oleyl acetate.

• Enzymatic Perhydrolysis: Concurrently, CALB catalyzes the perhydrolysis of ethyl acetate using urea-hydrogen peroxide (UHP) to generate peracetic acid in situ.

• Spontaneous Epoxidation: The generated peracetic acid chemically oxidizes the cis-∆9 double bond of oleyl acetate to form the target epoxide.

Causality of Experimental Choices:

• Ethyl Acetate as a "Triple Agent": Ethyl acetate serves as the reaction solvent, the acetyl donor for the alcohol, and the precursor for peracetic acid, eliminating the need for exogenous carboxylic acids[1].

• Urea-Hydrogen Peroxide (UHP): Aqueous H₂O₂ typically causes rapid oxidative denaturation of enzymes and promotes hydrolytic cleavage of the newly formed epoxide. UHP is an anhydrous solid complex that releases H₂O₂ in a controlled, slow-release manner, preserving CALB activity over multiple cycles and preventing diol formation[2].

• Novozym 435: Immobilized CALB provides excellent thermal stability and allows for simple recovery via filtration, enabling catalyst recycling[3].

Pathway Visualization

Figure 1: Chemoenzymatic cascade for the synthesis of 9,10-Epoxy-1-octadecanol acetate.

Experimental Protocol

Self-Validating Workflow for 10 mmol Scale

Materials & Reagents:

• Oleyl alcohol (cis-9-octadecen-1-ol, >99% purity): 10 mmol (approx. 2.68 g)

• Urea-Hydrogen Peroxide (UHP): 15 mmol (approx. 1.41 g)

• Novozym 435 (Immobilized CALB): 150 mg (approx. 5% w/w relative to substrate)

• Ethyl acetate (Anhydrous): 20 mL

• Equipment: Orbital thermoshaker, TLC plates (Silica gel 60 F254), GC-MS.

Step-by-Step Methodology:

• Substrate Solubilization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of oleyl alcohol in 20 mL of anhydrous ethyl acetate.

• Oxidant Addition: Add 15 mmol of UHP directly to the solution. Note: UHP is largely insoluble in ethyl acetate initially; it will form a suspension.

• Enzymatic Initiation: Add 150 mg of Novozym 435 beads. Seal the flask with a vented cap or a balloon to accommodate mild oxygen evolution.

• Incubation: Place the flask in an orbital thermoshaker set to 40°C and 250 rpm.

  • Causality: 40°C is the optimal thermodynamic sweet spot. Higher temperatures accelerate perhydrolysis but risk thermal degradation of the peracid and enzyme; 250 rpm ensures adequate mass transfer in the solid-liquid-liquid triphasic system[3].

• Self-Validating Monitoring (TLC/GC-MS):

  • TLC: Run aliquots at 0, 4, 12, and 24 hours using Hexane:Ethyl Acetate (8:2 v/v).

  • Validation logic: Oleyl acetate (non-polar, Rf ~0.8) forms rapidly. The final product, 9,10-epoxy-1-octadecanol acetate, is slightly more polar (Rf ~0.5). Unreacted oleyl alcohol sits lowest (Rf ~0.3). The sequential shift from Rf 0.3 → 0.8 → 0.5 validates the cascade.

  • GC-MS: Monitor the disappearance of the alkene peak and the emergence of the epoxide (M+ 326.5 m/z).

• Catalyst Recovery: Upon completion (typically 18-24 h), terminate the reaction by vacuum filtration through a sintered glass funnel to recover the Novozym 435 beads.

  • Pro-tip: Wash beads with cold ethyl acetate and store at 4°C. They can be reused for up to 5 subsequent cycles with minimal activity loss[2].

• Workup: Transfer the filtrate to a separatory funnel. Wash sequentially with distilled water (2 x 15 mL) to remove urea, and saturated brine (15 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 9,10-epoxy-1-octadecanol acetate as a pale yellow oil.

Protocol Workflow Diagram

Figure 2: Step-by-step experimental workflow for the chemoenzymatic synthesis protocol.

Optimization & Quantitative Data

To ensure maximum conversion and selectivity, the reaction parameters must be tightly controlled. The following table summarizes the quantitative optimization data for the chemoenzymatic epoxidation of unsaturated lipid derivatives using the UHP/CALB system[2][3].

Parameter	Tested Range	Optimal Value	Effect on Yield / Causality
Temperature	25°C – 60°C	40°C	>50°C causes enzyme denaturation and accelerates epoxide ring-opening. 40°C yields >95% conversion.
UHP Ratio (eq.)	1.0 – 3.0	1.5 eq.	1.5 eq. ensures complete oxidation without saturating the solvent with excess urea byproduct.
Enzyme Loading	1% – 15% (w/w)	5% (w/w)	>5% provides diminishing returns on reaction rate. <2% leads to incomplete acetylation prior to epoxidation.
Solvent	Toluene, CHCl₃, EtOAc	EtOAc	EtOAc acts as both solvent and acyl donor. Toluene requires exogenous acetic acid for peracid formation.
Agitation	100 – 400 rpm	250 rpm	Prevents mechanical shearing of the immobilized enzyme beads while maintaining critical mass transfer.

Alternative Direct Enzymatic Pathways

While the chemoenzymatic (lipase-mediated) route is highly scalable, emerging drug development applications requiring strict stereocontrol may utilize Unspecific Peroxygenases (UPOs). Fungal peroxygenases (e.g., from Chaetomium globosum) can directly epoxidize unsaturated fatty acid derivatives using only H₂O₂ as a co-substrate, bypassing the peracid intermediate entirely[4]. However, UPOs are currently limited by commercial availability and scale-up constraints compared to the robust Novozym 435 framework.

References

• Ankudey, E. G., Olivo, H. F., & Peeples, T. L. "Lipase-mediated epoxidation utilizing urea–hydrogen peroxide in ethyl acetate." Green Chemistry 8.10 (2006): 923-926. 2

• Orellana Coca, C., et al. "Lipase mediated simultaneous esterification and epoxidation of oleic acid for the production of alkylepoxystearates." Journal of Molecular Catalysis B: Enzymatic 44.3-4 (2007): 133-137. 1

• Awang, R., et al. "Optimization of Lipase-Mediated Synthesis of 1-Nonene Oxide Using Phenylacetic Acid and Hydrogen Peroxide." MDPI (2012). 3

• Aranda, C., et al. "Selective Epoxidation of Fatty Acids and Fatty Acid Methyl Esters by Fungal Peroxygenases." CIB (CSIC) (2018). 4

Sources

• 1. Lipase mediated simultaneous esterification and epoxidation of oleic acid for the production of alkylepoxystearates | Lund University Publications [lup.lub.lu.se]
• 2. Lipase-mediated epoxidation utilizing urea–hydrogen peroxide in ethyl acetate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. cib.csic.es [cib.csic.es]

Technical Notes & Optimization

Technical Support Center: 9,10-Epoxy-1-octadecanol Acetate Storage &amp; Handling

Executive Technical Overview

Compound Identity: 9,10-Epoxy-1-octadecanol acetate Critical Instability Factors:

• Epoxide Ring Strain: The 3-membered oxirane ring is highly susceptible to nucleophilic attack (ring opening) by water, alcohols, or amines.[1]

• Autocatalytic Hydrolysis: This compound contains an acetate ester. In the presence of trace moisture, the acetate group can hydrolyze, releasing acetic acid. This acid acts as a catalyst, accelerating the opening of the epoxide ring into a diol.[1][2]

The "Double Jeopardy" of Storage: Unlike simple epoxides, this molecule carries its own degradation catalyst (the acetate group) in a latent form. Moisture exclusion is not just recommended; it is the primary determinant of shelf-life.

Troubleshooting Guide (Root Cause Analysis)

Issue 1: The clear oil has turned cloudy or formed a white precipitate.

Diagnosis: Formation of 9,10-dihydroxy-1-octadecanol acetate (Diol formation). Mechanism: Moisture ingress has triggered the opening of the epoxide ring. The resulting diol is significantly more polar and has a higher melting point than the epoxide oil, leading to precipitation or phase separation. Corrective Action:

• Immediate: Perform Thin Layer Chromatography (TLC) or GC-MS to confirm the presence of a more polar spot/peak (the diol).

• Prevention: Ensure storage vials are sealed with Teflon-lined caps and wrapped in Parafilm. Never store in simple snap-cap tubes.

Issue 2: The sample smells faintly of vinegar (Acetic Acid).

Diagnosis: Hydrolysis of the acetate ester group. Mechanism: Water has attacked the ester linkage at the C1 position.

Critical Warning: The released acetic acid will immediately catalyze the rapid destruction of the remaining epoxide rings. The sample is likely compromised beyond recovery. Corrective Action:

• Discard: Do not attempt to repurpose. The acidic environment ensures the epoxide purity is negligible.

Issue 3: Purity on GC/HPLC has dropped, showing a peak with +18 or +60 mass units.

Diagnosis: Nucleophilic addition.

• +18 amu: Hydrolysis to diol (addition of H₂O).

• +60 amu: Solvolysis by Acetate (if stored in acetic acid traces) or reaction with improper solvent. Corrective Action:

• Solvent Audit: Ensure the compound was NOT dissolved in protic solvents (Methanol, Ethanol) for storage. Alcohols can open the ring to form alkoxy-alcohols.

Detailed Protocols

Protocol A: The "Golden Rule" Aliquotting Workflow

Purpose: To prevent freeze-thaw cycles and moisture entry.

Materials:

• Borosilicate glass vials (Amber)

• Teflon (PTFE) lined screw caps

• Argon or Nitrogen gas stream[3][4][5]

• Solvent: Anhydrous Hexane or Dichloromethane (DCM)

Step-by-Step:

• Dissolution: Dissolve the master stock in anhydrous hexane (approx. 10 mg/mL) to facilitate accurate volumetric transfer.

• Aliquot: Dispense the solution into individual glass vials.

• Evaporation (Optional but Recommended): If storing as a solid, evaporate the solvent under a gentle stream of dry Nitrogen . Do not use a rotary evaporator with a water bath, as humidity can condense inside.

• Purge: Flow Argon gas into the headspace of the vial for 10 seconds to displace oxygen and humidity.

• Seal: Immediately screw on the PTFE-lined cap.

• Barrier: Wrap the cap junction with Parafilm.

• Store: Place at -20°C (Standard) or -80°C (Long-term > 6 months).

Protocol B: QC Purity Check (TLC Method)

Purpose: Rapid visual confirmation of ring integrity.

• Stationary Phase: Silica Gel 60 F254 plates.

• Mobile Phase: Hexane : Ethyl Acetate (80:20 v/v).

• Visualization:

  • Epoxides do not absorb UV strongly. Use Phosphomolybdic Acid (PMA) stain.

  • Dip plate in PMA solution, heat with a heat gun.

• Interpretation:

  • Epoxide (Target): High R_f (approx 0.6 - 0.7), dark spot.

  • Diol (Degradant): Low R_f (approx 0.2 - 0.3), distinct lower spot.

  • Free Alcohol (Hydrolysis): Intermediate R_f.

Data & Specifications

Storage Stability Matrix

Condition	Form	Container	Stability Estimate	Status
25°C (Room Temp)	Neat Oil	Glass/Air	< 2 Weeks	CRITICAL
4°C (Fridge)	Neat Oil	Glass/N₂	1-2 Months	Risk
-20°C (Freezer)	Solution (Hexane)	Glass/N₂	6-12 Months	Recommended
-80°C (Ultra)	Neat/Solution	Glass/Ar	> 2 Years	Optimal
Any Temp	Solution (Methanol)	Any	< 24 Hours	FORBIDDEN

Chemical Compatibility Table

Material	Compatibility	Reason
Polystyrene (PS)	❌ NO	Leaches plasticizers; permeable to water vapor.
Polypropylene (PP)	⚠️ CAUTION	Lipids can stick to walls; poor oxygen barrier.
Borosilicate Glass	✅ YES	Inert, impermeable.
Methanol/Ethanol	❌ NO	Protic solvents open the epoxide ring.
DMSO	⚠️ CAUTION	Hygroscopic; absorbs water which kills the epoxide.
Chloroform	✅ YES	Good solubility, but must be acid-free (stabilized with amylene, not ethanol).

Visualizations

Figure 1: The Autocatalytic Degradation Pathway

This diagram illustrates why moisture is the "trigger" that causes the acetate to release acid, destroying the epoxide.

Caption: The "Death Spiral" of epoxy-acetates: Water creates acid, and acid destroys the epoxide.

Figure 2: Storage Decision Tree

Follow this logic to ensure sample integrity.

Caption: Workflow for handling labile lipid epoxides upon receipt.

Frequently Asked Questions (FAQ)

Q: Can I store the compound in DMSO for cell culture experiments? A: Only for short-term use (hours). DMSO is extremely hygroscopic (absorbs water from air). If you freeze a DMSO stock, it will absorb water every time you thaw it.

• Recommendation: Make high-concentration stocks in Ethanol (only if using immediately) or DMSO, use once, and discard the remainder. Do not store "working stocks."

Q: Why do you specify "Teflon-lined" caps? A: Standard rubber or silicone septa can contain plasticizers that dissolve in organic solvents and contaminate your lipid. Furthermore, lipids can absorb into rubber. Teflon (PTFE) is chemically inert and provides the best barrier against moisture.

Q: My chloroform contains ethanol as a stabilizer. Is this safe? A: No. Commercial chloroform often contains 0.5-1.0% ethanol to prevent phosgene formation. This ethanol can nucleophilically attack the epoxide ring over time.

• Recommendation: Use Chloroform stabilized with Amylene (hydrocarbon) or distill your solvent before use.

References

• Avanti Polar Lipids. Storage and Handling of Lipids. Retrieved from [Link]

• PubChem. 9,10-Epoxy-1-octadecanol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Gunstone, F. D. (2004). The Chemistry of Oils and Fats: Sources, Composition, Properties and Uses. Blackwell Publishing.

Sources

• 1. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. stratech.co.uk [stratech.co.uk]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]

Optimizing Reaction Temperature for Epoxidation of Oleyl Acetate: A Technical Support Guide

Welcome to the technical support center for the epoxidation of oleyl acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction temperature—a critical parameter for achieving high yield and selectivity. As Senior Application Scientists, we provide insights grounded in chemical principles and field-proven experience to help you troubleshoot common issues and answer frequently asked questions.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during the epoxidation of oleyl acetate, with a focus on temperature-related causes and solutions.

Q1: Why is my conversion of oleyl acetate low or non-existent?

Answer: Low or no conversion of the starting material is a common issue that can often be traced back to insufficient thermal energy or compromised reagents.

• Insufficient Reaction Temperature: The epoxidation reaction, while exothermic overall, requires a certain activation energy to proceed at a practical rate. If the temperature is too low, the reaction kinetics will be very slow, resulting in poor conversion within a typical reaction time. For many conventional epoxidation systems using peracids, temperatures below 40-50°C can lead to significantly longer reaction times.[1]

• Catalyst Activity: If you are using a catalyst, such as an ion-exchange resin (e.g., Amberlite IR-120), its activity is temperature-dependent. At lower temperatures, the catalytic turnover rate will be reduced. Ensure your catalyst is fresh and active, and the reaction is conducted within the catalyst's optimal temperature window.[2]

• Reagent Quality: The purity and stability of your reagents, particularly the oxidizing agent (e.g., hydrogen peroxide), are crucial. Decomposed or low-purity reagents will naturally lead to poor results, regardless of the temperature.

Troubleshooting Steps:

• Verify Temperature: Use a calibrated thermometer or probe placed directly in the reaction mixture to confirm the internal temperature. Do not rely solely on the setpoint of the hotplate or heating mantle.

• Gradual Temperature Increase: Incrementally increase the reaction temperature in 5-10°C steps (e.g., from 50°C to 60°C or 65°C) and monitor the reaction progress via an analytical method like TLC, GC, or ¹H NMR.[3][4]

• Check Reagents and Catalyst: Run a control reaction with fresh reagents and catalyst to rule out issues with material quality.

Q2: My conversion is high, but the selectivity for the epoxide is poor. I'm seeing significant byproduct formation. What's happening?

Answer: This is a classic sign that your reaction temperature is too high. While elevated temperatures accelerate the desired epoxidation reaction, they disproportionately increase the rate of undesirable side reactions, primarily the opening of the newly formed oxirane ring.[5][6]

• Primary Side Reaction - Ring-Opening: The most common byproduct is the corresponding diol, formed by the acid- or water-catalyzed hydrolysis of the epoxide. Other nucleophiles present (like the carboxylic acid used to form the peracid in situ) can also attack the ring. These ring-opening reactions have a higher activation energy than epoxidation and are therefore highly sensitive to increases in temperature.[1][6]

• Thermal Degradation: At very high temperatures (which vary by system but can be >100-150°C), the epoxide product itself or other components can begin to degrade, leading to a complex mixture of byproducts and a decrease in overall yield.[7][8]

Troubleshooting Steps:

• Reduce Reaction Temperature: The optimal temperature is a balance between reaction rate and selectivity. Try reducing the temperature by 10-15°C. For many systems utilizing in situ generated peracetic or performic acid, a range of 50-70°C is often found to be optimal.[9][10][11]

• Control Exotherm: The epoxidation reaction is exothermic. Ensure your cooling system can handle the heat generated, especially during the addition of the oxidizing agent, to prevent temperature spikes that can promote side reactions.[5]

• Minimize Acid Catalyst: If using a strong acid catalyst (like sulfuric acid), its concentration can significantly impact the rate of ring-opening. Ensure you are using the minimum effective amount. Switching to a solid, reusable acid catalyst like an ion-exchange resin can often mitigate this issue by providing localized acidity.[2][6]

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the role of temperature in the epoxidation of oleyl acetate.

Q1: What is the optimal temperature range for the epoxidation of oleyl acetate?

Answer: There is no single "best" temperature; the optimal range is highly dependent on the specific methodology employed. The goal is to find a temperature that provides a reasonable reaction rate without compromising the stability of the epoxide ring.

Epoxidation System	Typical Optimal Temperature Range (°C)	Key Considerations
In situ Peracetic Acid (H₂O₂/Acetic Acid)	50 - 70°C	A good balance between reaction speed and minimizing ring-opening. Often catalyzed by a strong acid or ion-exchange resin.[1][10][12]
In situ Performic Acid (H₂O₂/Formic Acid)	40 - 60°C	Performic acid is more reactive but can also lead to more side reactions. Tighter temperature control is often needed.
Chemo-enzymatic (e.g., Novozym 435)	20 - 50°C	Enzyme activity is highly sensitive to temperature. Higher temperatures can lead to enzyme denaturation and loss of activity.[4][13]
Ion-Exchange Resin Catalyst (e.g., Amberlite IR-120)	60 - 80°C	The solid catalyst can help minimize ring-opening in the bulk solution, sometimes allowing for slightly higher temperatures to increase the reaction rate.[5][14]

Q2: How does temperature quantitatively affect the reaction rate?

Answer: The effect of temperature on the reaction rate is described by the Arrhenius equation. In practical terms, increasing the temperature increases the kinetic energy of the reacting molecules, leading to more frequent and energetic collisions, thus accelerating the rate of both the desired epoxidation and undesired side reactions.[5][15] For example, one study on the epoxidation of hemp oil found that increasing the temperature from 50°C to 68°C more than doubled the reaction rate constant.[15] This demonstrates that even a modest change in temperature can have a significant impact on reaction time and throughput.

Q3: How can I accurately monitor both the reaction progress and the internal temperature?

Answer: Accurate monitoring is key to successful optimization and reproducibility.

• Temperature Monitoring: Always use a calibrated thermometer or thermocouple probe immersed directly in the reaction mixture. The external temperature of the heating bath is not a reliable indicator of the internal reaction temperature, especially for exothermic reactions.

• Reaction Progress Monitoring:

  • Titration: A classic method involves titrating for the remaining unsaturation (Iodine Value) or the formed oxirane ring (Oxirane Oxygen Content, OOC) using methods like the HBr-acetic acid titration.[11][16]

  • Chromatography (TLC, GC): Thin-Layer Chromatography (TLC) is excellent for quick qualitative checks, while Gas Chromatography (GC) can provide quantitative data on the consumption of starting material and formation of the product.

  • Spectroscopy (¹H NMR, FTIR): Proton NMR (¹H NMR) is a powerful tool for monitoring the disappearance of the olefinic protons (~5.3 ppm) and the appearance of epoxide protons.[3][16] FTIR can be used to track the disappearance of the C=C bond (~3002 cm⁻¹) and the appearance of the C-O-C epoxide ring (~820-840 cm⁻¹).[16]

Visualizations and Protocols

Diagram: Reaction Pathway vs. Temperature-Dependent Side Reaction

Caption: The relationship between the desired epoxidation and the temperature-accelerated side reaction.

Diagram: Troubleshooting Workflow for Low Epoxide Yield

Caption: A logical workflow for diagnosing and solving issues related to low epoxide yield.

Experimental Protocol: General Procedure for In Situ Epoxidation of Oleyl Acetate

This protocol describes a general method using in situ generated peracetic acid with an ion-exchange resin catalyst. Warning: This reaction is exothermic and involves strong oxidizing agents. Appropriate personal protective equipment (PPE) and safety precautions must be used.

• Reactor Setup:

  • Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, a thermometer or thermocouple probe, and a dropping funnel.

  • Place the flask in a heating mantle or oil bath connected to a temperature controller.

• Charging the Reactor:

  • To the flask, add oleyl acetate (1.0 eq), glacial acetic acid (e.g., 0.5 eq), and the acidic ion-exchange resin catalyst (e.g., Amberlite IR-120, 15-20% by weight of oleyl acetate).

• Initiating the Reaction:

  • Begin stirring and heat the mixture to the target starting temperature (e.g., 55-60°C). Crucially, ensure the temperature probe is submerged in the reaction mixture.

• Addition of Oxidant (Critical Temperature Control Step):

  • Once the set temperature is stable, begin the dropwise addition of hydrogen peroxide (e.g., 30-50% aq. solution, 1.5-2.0 eq) via the dropping funnel.

  • Monitor the internal temperature closely. The reaction is exothermic, and the temperature will rise. Adjust the addition rate and/or external cooling to maintain the temperature within a narrow range (e.g., ±2°C) of the target. A runaway reaction can lead to significant byproduct formation.[5]

• Reaction Monitoring:

  • After the addition is complete, maintain the reaction at the target temperature for the desired time (e.g., 2-8 hours).

  • Withdraw small aliquots periodically (e.g., every 30-60 minutes) to monitor the reaction's progress by TLC, GC, or titration until the starting material is consumed.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter to remove the ion-exchange resin catalyst. The catalyst can often be washed, dried, and reused.

  • Transfer the filtrate to a separatory funnel and wash with water to remove residual acid and hydrogen peroxide, followed by a wash with a dilute sodium bicarbonate solution and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude epoxidized oleyl acetate.

References

• In-Depth Kinetic Modeling and Chemical Analysis for the Epoxidation of Vegetable Oils in a Liquid–Liquid–Solid System. (2023). MDPI. [Link]

• Side reactions in the conventional epoxidation process. (n.d.). ResearchGate. [Link]

• Effect of temperature on the epoxidation of oleic acid. (n.d.). ResearchGate. [Link]

• Kinetics and reactor modelling of fatty acid epoxidation in the presence of heterogeneous catalyst. (2025). ResearchGate. [Link]

• Effect of reaction temperature on the rate of epoxidation. (n.d.). ResearchGate. [Link]

• Cogliano, T., et al. (2022). 1H NMR-based analytical method: A valid and rapid tool for the epoxidation processes. Industrial Crops and Products, 186, 115258. [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. (2005). PubMed. [Link]

• Kinetics of MTO-catalyzed olefin epoxidation in ambient temperature ionic liquids: UV/Vis and 2H NMR study. (2002). PubMed. [Link]

• Epoxidation of Vegetable Oils and Fatty Acids: Catalysts, Methods and Advantages. (n.d.). Google Books.
• Process for the epoxidation of olefinically unsaturated hydrocarbon compounds with peracetic acid. (1987).

• The thermal degradation of some epoxy resins. (n.d.). ResearchGate. [Link]

• Thermal and thermo-oxidative ageing of an epoxy adhesive. (n.d.). ResearchGate. [Link]

• Optimization of Epoxidized Oleic Acid via Peracetic Acid Using OFAT Method. (2025). Journal of Engineering and Technology (JET). [Link]

• Rapid degradation of thermosetting ester epoxies and monomer recovery methods. (2024). ResearchGate. [Link]

• Sustainable approach for catalytic green epoxidation of oleic acid with applied ion exchange resin. (2024). Scientific Reports. [Link]

• Epoxidation of Unsaturated Fatty Materials With Peracetic Acid in GAA. (n.d.). Scribd. [Link]

• Sustainable approach for catalytic green epoxidation of oleic acid with applied ion exchange resin. (2023). PMC. [Link]

• OPTIMIZATION OF EPOXIDATION PALM-BASED OLEIC ACID TO PRODUCE POLYOLS. (2019). ResearchGate. [Link]

• OPTIMIZATION OF THE EPOXIDATION OF METHYL ESTER OF PALM FATTY ACID DISTILLATE. (n.d.). PALMOILIS. [Link]

• Epoxidation of Vegetable Oils and Fatty Acids: Catalysts, Methods and Advantages. (2023). Google Books.

• Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology. (2021). MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdn-tap.talkmed.com [cdn-tap.talkmed.com]
• 3. 1H NMR-based analytical method: A valid and rapid tool for the epoxidation processes, – CardiganProject [cardiganproject.it]
• 4. Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-Depth Kinetic Modeling and Chemical Analysis for the Epoxidation of Vegetable Oils in a Liquid–Liquid–Solid System | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 9. researchgate.net [researchgate.net]
• 10. US4647678A - Process for the epoxidation of olefinically unsaturated hydrocarbon compounds with peracetic acid - Google Patents [patents.google.com]
• 11. jet.utem.edu.my [jet.utem.edu.my]
• 12. scialert.net [scialert.net]
• 13. researchgate.net [researchgate.net]
• 14. Sustainable approach for catalytic green epoxidation of oleic acid with applied ion exchange resin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting mCBA Byproduct Removal in Epoxy Acetate Synthesis

Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers and drug development professionals facing downstream purification challenges following the epoxidation of alkene acetates using meta-chloroperoxybenzoic acid (mCPBA).

While mCPBA is a highly reliable oxidant, the stoichiometric generation of meta-chlorobenzoic acid (mCBA) presents a notorious purification bottleneck. Because epoxy acetates are bifunctionally sensitive molecules, aggressive removal methods often lead to product degradation. This guide provides field-proven, mechanistically grounded solutions to isolate your target compound safely.

Mechanistic Overview: The Root of the Problem

The epoxidation of alkenes with mCPBA proceeds via a concerted pericyclic "butterfly mechanism"[1]. During this single-step oxygen transfer, the peroxy acid delivers an oxygen atom to the alkene's double bond, simultaneously releasing mCBA as a stoichiometric byproduct[2].

Figure 1: Concerted butterfly mechanism of mCPBA epoxidation and mCBA byproduct generation.

Troubleshooting FAQs: Causality & Experimental Choices

Q: Why does mCBA persist in my organic phase even after a standard water wash? A: mCBA is moderately soluble in common epoxidation solvents like dichloromethane (DCM) at room temperature. While it is an acid (pKa ~3.8), its lipophilic aromatic ring allows it to partition heavily into the organic layer if it is not actively deprotonated into a water-soluble salt.

Q: Can I use sodium hydroxide (NaOH) to ensure complete deprotonation and removal of mCBA? A: No. While NaOH will efficiently remove mCBA, epoxy acetates are highly sensitive to strong bases. Hydroxide ions will cause rapid base-catalyzed hydrolysis of the acetate ester and can promote nucleophilic ring-opening of the oxirane moiety[2]. You must use a mild base like saturated sodium bicarbonate (NaHCO₃) to selectively neutralize the acid without degrading the product[3].

Q: My separatory funnel keeps venting violently during the basic wash, risking product loss. How do I prevent this? A: This violent venting is caused by the rapid generation of CO₂ gas when NaHCO₃ reacts with large molar equivalents of mCBA. To prevent this, you must physically remove the bulk of the mCBA before the basic wash. By cooling the reaction mixture to 0 °C, the solubility of mCBA in DCM drops drastically, allowing you to precipitate and filter off the majority of the byproduct[1][2].

Q: My specific epoxy acetate is extremely water-sensitive. Is there an anhydrous removal method? A: Yes. For highly sensitive substrates, you can utilize solid-phase polymer-supported scavengers, such as polymer-bound carbonate resins. These resins catch the mCBA byproduct through a solid-phase acid-base reaction, allowing you to simply filter away the resin and evaporate the solvent without ever introducing water[4][5].

Data Presentation: Comparison of mCBA Scavenging Strategies

To select the optimal purification route, compare the quantitative and qualitative parameters of standard removal strategies below:

Removal Strategy	Reagents Used	Mechanism of Action	Pros	Cons	Suitability
Cold Filtration	None (Temperature drop)	Reduces mCBA solubility in DCM	Prevents CO₂ buildup, zero chemical degradation	Leaves ~5-10% residual mCBA in solution	Universal first step
Mild Aqueous Wash	Sat. NaHCO₃ (aq)	Deprotonates mCBA to a water-soluble sodium salt	Highly effective, inexpensive	Risk of emulsion, introduces moisture	Standard epoxy acetates
Strong Aqueous Wash	10% NaOH (aq)	Complete deprotonation	100% mCBA removal	Hydrolyzes acetate, opens epoxide ring	NOT recommended
Polymer Scavenging	Polymer-supported carbonate	Solid-phase acid-base catch-and-release	Completely anhydrous, no emulsions	Higher reagent cost, longer scavenging time	Water-sensitive epoxides

Experimental Protocol Library

Every protocol below is designed as a self-validating system , ensuring you can analytically confirm success before moving to the next synthetic step.

Protocol A: The Cold-Filtration & Mild Aqueous Wash Method

Recommended for standard, moderately stable epoxy acetates.

Figure 2: Step-by-step troubleshooting workflow for the aqueous removal of mCBA.

Step-by-Step Methodology:

• Quenching: Upon reaction completion (verified by TLC), add 10% aqueous sodium sulfite (Na₂SO₃) to the crude DCM mixture and stir for 15 minutes to quench any unreacted peroxide[2].

• Precipitation: Transfer the organic phase to an Erlenmeyer flask and cool in an ice bath (0 °C) for 30–45 minutes. A dense white precipitate of mCBA will form[1].

• Filtration: Rapidly vacuum-filter the cold suspension through a sintered glass funnel. Wash the filter cake with a minimal amount of ice-cold DCM.

• Neutralization: Transfer the filtrate to a separatory funnel. Wash with cold, saturated aqueous NaHCO₃[2]. Crucial: Invert gently and vent the stopcock frequently to release CO₂ gas.

• Self-Validation Check: Test the pH of the separated aqueous layer. It must remain slightly basic (pH ~8). If it is acidic, the NaHCO₃ was depleted; perform a second NaHCO₃ wash. Spot the organic layer on a TLC plate alongside a pure mCBA standard (visualize under UV 254 nm). The mCBA spot should be absent.

• Isolation: Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the purified epoxy acetate.

Protocol B: Anhydrous Polymer-Supported Scavenging

Recommended for highly water-sensitive or easily hydrolyzable epoxy acetates.

Step-by-Step Methodology:

• Preparation: Following epoxidation in DCM, do not add any aqueous quenchers. Instead, calculate the theoretical maximum of residual mCBA and unreacted mCPBA.

• Resin Addition: Add a polymer-supported carbonate resin (e.g., SiliaBond Carbonate) directly to the crude mixture at a ratio of 3 to 4 equivalents relative to the total acidic species[4].

• Scavenging: Stir the suspension gently (to avoid physically grinding the resin beads) at room temperature for 1.5 to 2 hours[5].

• Self-Validation Check: Remove a 50 µL aliquot of the organic phase, evaporate the DCM, and reconstitute in CDCl₃ for a rapid ¹H-NMR scan. Check for the disappearance of the aromatic mCBA protons (typically ~7.4–8.1 ppm). Alternatively, apply a drop to wet pH paper; a neutral reading confirms acid removal.

• Isolation: Filter the mixture through a pad of Celite to remove the resin-bound mCBA. Wash the resin bed with fresh DCM. Evaporate the combined filtrate to yield the pure, dry epoxy acetate.

References

• Benchchem. 4-Methoxypyridine N-Oxide | CAS 1122-96-9.
• Taylor & Francis Online. A highly efficient chemoenzymatic process to produce (R)-6,7-dihydroxygeraniol.
• Benchchem. 2-(Bromomethyl)-2-methyloxirane | 49847-47-4.
• FUJIFILM Wako. SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS.
• Thieme-Connect. Solid-Supported Reagents and Catch-and-Release Techniques in Organic Synthesis.

Sources

• 1. 4-Methoxypyridine N-Oxide|CAS 1122-96-9|Supplier [benchchem.com]
• 2. 2-(Bromomethyl)-2-methyloxirane | 49847-47-4 | Benchchem [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Minimizing side reactions in the synthesis of 9,10-Epoxy-1-octadecanol acetate

Welcome to the Technical Support Center for oleochemical synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working on the synthesis of 9,10-Epoxy-1-octadecanol acetate (epoxidized oleyl acetate).

The synthesis involves a two-step process: the acetylation of oleyl alcohol to form oleyl acetate, followed by the epoxidation of the C9-C10 double bond. While the pathway is straightforward, the primary bottleneck is the degradation of the highly strained oxirane (epoxide) ring during the epoxidation phase. This guide provides mechanistic insights, field-proven troubleshooting FAQs, and a self-validating protocol to ensure >95% epoxide yields.

Process Workflow & Mechanistic Pathways

Fig 1: Synthesis workflow of 9,10-Epoxy-1-octadecanol acetate and side reaction pathways.

Section 1: Acetylation Troubleshooting (Phase 1)

Q: Why am I seeing incomplete acetylation and residual oleyl alcohol in my intermediate? A: Incomplete acetylation is almost always a result of moisture contamination or insufficient catalytic activation. Acetic anhydride is highly sensitive to water; moisture will hydrolyze it into acetic acid, destroying your stoichiometric ratio. Fix: Ensure all glassware is oven-dried. Use a slight molar excess of acetic anhydride (1.2 eq) and an appropriate nucleophilic catalyst like Pyridine or 4-Dimethylaminopyridine (DMAP) to drive the reaction to completion.

Section 2: Epoxidation Troubleshooting (Phase 2 - Core Challenge)

Q: What causes the oxirane ring to cleave, resulting in low epoxide yields and high diol/hydroxy ester formation? A: This is a classic thermodynamic vs. kinetic problem in the Prilezhaev reaction. Epoxidation utilizes a peracid (e.g., performic or peracetic acid) generated in situ from hydrogen peroxide and a carboxylic acid. The resulting oxirane ring is highly strained. If you use a homogeneous strong mineral acid (like

) to catalyze peracid formation, you indiscriminately protonate the oxirane oxygen. This makes the ring highly susceptible to nucleophilic attack by water (forming diols) or unreacted carboxylic acids (forming hydroxy esters)[1].

Q: How can I optimize the temperature and reagent ratios to minimize this cleavage? A: Temperature control is your primary defense. The kinetic rate constant for oxirane cleavage accelerates exponentially above 50°C[1]. You must strictly maintain the reaction temperature between 40°C and 50°C. Furthermore, restrict the amount of the oxygen carrier. An optimized molar ratio of Unsaturation : Formic Acid :

of 1 : 0.5 : 1.5 prevents excess acid from acting as a nucleophile while providing enough peracid for >98% conversion.

Q: Are there alternative catalyst systems to sulfuric acid that prevent degradation? A: Yes. To prevent ring opening, you must remove homogeneous protons from the bulk solution.

• Heterogeneous Catalysts: Replacing

  with a solid acidic ion-exchange resin (e.g., Amberlite IR-120) localizes the acidic sites to the resin pores. This spatial restriction limits the exposure of the bulk epoxide to highly acidic conditions, drastically reducing cleavage[1].

• Chemo-Enzymatic Catalysts (Recommended): For ultimate selectivity, utilize immobilized lipases like 2 (Candida antarctica lipase B). This enzyme catalyzes the perhydrolysis of the ester directly with

  at mild temperatures (45°C) and neutral pH. By removing the acidic environment entirely, oxirane cleavage is virtually eliminated, yielding >99% conversion[2][3].

Section 3: Quantitative Impact of Catalyst & Conditions

The following table summarizes the causal relationship between your chosen catalytic system, reaction temperature, and the fate of the oxirane ring.

Catalyst System	Reaction Temp (°C)	Epoxide Yield (%)	Oxirane Cleavage (%)	Key Mechanism of Protection	Ref
(Homogeneous)	60–70	70–75	15–25	None (High degradation rate)
Amberlite IR-120 (Solid Resin)	50	85–90	< 5	Localized acidic sites limit bulk exposure	[1]
Novozym 435 (Enzymatic)	45	> 95	< 1	Neutral pH removes thermodynamic driving force	[2]

Section 4: Self-Validating Experimental Protocol

To guarantee high yields and scientific integrity, follow this step-by-step chemo-enzymatic protocol using Novozym 435. This protocol is designed as a self-validating system , meaning you will quantitatively prove the success of the reaction at specific checkpoints.

Objective: Synthesize 9,10-Epoxy-1-octadecanol acetate with >95% yield and <1% ring cleavage. Materials: Oleyl acetate (validated intermediate), Novozym 435, 30% aqueous

, Toluene.

Step-by-Step Methodology:

• Pre-Reaction Validation: Before starting, verify the purity of your oleyl acetate via Thin-Layer Chromatography (TLC) or FTIR (ensure the broad -OH stretch at ~3300

  from oleyl alcohol is completely absent).

• System Setup: In a 50 mL round-bottom flask, dissolve 10 mmol of oleyl acetate in 10 mL of toluene. Causality: Toluene creates a biphasic system that partitions the newly formed, hydrophobic epoxide away from the aqueous

  phase, further protecting the oxirane ring from hydrolysis.

• Catalyst Addition: Add 100 mg of Novozym 435 to the organic mixture.

• Thermal Equilibration: Heat the mixture to exactly 45°C under continuous magnetic stirring (250 rpm). Causality: 45°C is the optimal thermal window; it maximizes lipase perhydrolysis activity while remaining well below the thermal threshold for oxirane degradation[2].

• Controlled Oxidation: Add 15 mmol of 30%

  dropwise over a 30-minute period. Causality: Slow addition prevents localized concentration spikes of , which can denature the lipase enzyme and cause thermal runaway[3].

• In-Process Validation (Iodine Value): Allow the reaction to proceed for 12 hours. Withdraw a 0.5 mL aliquot and titrate for the Iodine Value (IV). The reaction is validated as complete when the IV drops from the theoretical ~81

  to < 2 , indicating >98% double bond conversion.

• Quenching & Recovery: Cool the system to 4°C to halt all kinetics. Vacuum filter the mixture through Whatman No. 41 paper to recover the Novozym 435 beads (these can be washed with cold hexane and reused up to 5 times).

• Purification: Wash the organic filtrate three times with distilled water to remove residual

  . Dry the organic layer over anhydrous , filter, and evaporate the toluene under reduced pressure.

• Final Product Validation (Oxirane Oxygen Content): Titrate the final product for Oxirane Oxygen Content (OOC) using the HBr/acetic acid method. The theoretical maximum OOC for 9,10-Epoxy-1-octadecanol acetate is ~4.8%. Achieving an experimental OOC of >4.6% definitively validates that the oxirane rings are intact and cleavage side-reactions were successfully minimized to <1%.

References

• Lee, P. L., et al. "Optimization of the Epoxidation of Methyl Ester of Palm Fatty Acid Distillate." Journal of Oil Palm Research, 2009.

• "Lipase catalyzed epoxidation of fatty acid methyl esters derived from unsaturated vegetable oils in absence of carboxylic acid." Biocatalysis and Biotransformation. 2

• "Epoxidation Kinetics of High-Linolenic Triglyceride Catalyzed by Solid Acidic-Ion Exchange Resin." National Institutes of Health (NIH), 2019. 1

• "Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation." Industrial & Engineering Chemistry Research (ACS), 2023. 3

Sources

• 1. Epoxidation Kinetics of High-Linolenic Triglyceride Catalyzed by Solid Acidic-Ion Exchange Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]

Resolving peak overlapping in chromatography of epoxy fatty derivatives

Technical Support Center: Chromatography of Epoxy Fatty Derivatives Current Status: Online | Tier: Level 3 (Senior Application Scientist) Ticket ID: EFD-RES-001 Subject: Resolving Peak Overlapping & Isomer Co-elution

Triage Console: Diagnostic & Routing

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have reviewed your request regarding peak overlapping in epoxy fatty derivatives (EFDs). These compounds are notoriously difficult due to the coexistence of regioisomers (position of the epoxide), stereoisomers (cis/trans), and potential ring-opening byproducts.

Please review the Decision Matrix below to route your troubleshooting:

Protocol A: Chromatographic Resolution (GC-MS/FID)

The Issue: Standard non-polar columns (e.g., 5%-phenyl) separate by boiling point. Epoxy fatty acids (EFAs) often have identical boiling points to their unsaturated precursors or other regioisomers. The Fix: You must shift the separation mechanism from volatility-driven to polarity-driven.

Critical Upgrade: Ionic Liquid Stationary Phases

While cyanopropyl columns (e.g., CP-Sil 88) are the traditional choice, Ionic Liquid (IL) columns are the modern standard for resolving geometric isomers of epoxides.

Feature	Standard Column (HP-5/DB-5)	Cyanopropyl (CP-Sil 88)	Ionic Liquid (SLB-IL111)
Mechanism	Boiling Point	Dipole-Dipole	H-Bonding & Pi-Pi Interaction
Epoxide Separation	Poor (Co-elution common)	Good (Separates by unsaturation)	Excellent (Separates cis/trans & position)
Max Temp	325°C+	~240°C	~270°C
Recommendation	Screening only	Routine FAMEs	Complex Epoxy Isomers

Optimized GC Method (Self-Validating)

Validation Step: Before running samples, calculate the Equivalent Chain Length (ECL) using a standard saturated FAME mix (C8-C24). If your epoxide peaks shift relative to the ECL markers between runs, your column active sites are changing (bleeding).

• Column: SLB-IL111 (100m x 0.25mm x 0.20µm) or equivalent high-polarity phase.

  • Why: The extreme polarity interacts specifically with the oxirane ring, retarding its elution relative to the olefinic precursor.

• Carrier Gas: Hydrogen (40 cm/sec constant flow).

  • Why: H2 provides sharper peaks at lower temperatures, preserving the thermally labile epoxide ring.

• Oven Ramp:

  • Start: 140°C (Hold 5 min)

  • Ramp 1: 2°C/min to 200°C (Critical resolution window)

  • Ramp 2: 5°C/min to 260°C (Elute heavy oligomers)

Protocol B: Sample Preparation & Derivatization

The Issue: "Ghost peaks" or broad humps often indicate that the epoxide ring has opened during preparation. The Causality: Acid-catalyzed transesterification (e.g.,

or in Methanol) is aggressive. It attacks the epoxide ring, converting it into a methoxy-hydroxy derivative (alkoxy alcohol) or a diol.

The Solution: Base-Catalyzed Transesterification

Use Sodium Methoxide (

) under strictly anhydrous conditions. This preserves the oxirane ring.

Step-by-Step Protocol

• Solubilization: Dissolve 50 mg of oil in 1 mL anhydrous Toluene.

  • Note: Moisture kills the catalyst and promotes hydrolysis.

• Reaction: Add 2 mL of 0.5M Sodium Methoxide in anhydrous methanol.

• Incubation: Vortex and heat at 50°C for 10 mins .

  • Warning: Do not exceed 60°C. High heat promotes polymerization.

• Quenching: Add 100 µL of Glacial Acetic Acid (to neutralize base immediately) followed by 5 mL distilled water.

• Extraction: Extract with Hexane. Dry the hexane layer over anhydrous

  .

Self-Validation Check: Run the sample on GC-MS. Look for the molecular ion (

).

• Target:

  of Epoxy-Stearate (C18:0 epoxide) = 312 m/z .

• Error: If you see 344 m/z (M + 32), the ring opened and added methanol. Discard and re-prep.

Protocol C: HPLC for Thermally Labile Epoxides

If your epoxides are rearranging into ketones in the GC injector (a common artifact known as the "thermal rearrangement"), switch to HPLC.

Configuration:

• Detector: ELSD (Evaporative Light Scattering) or CAD (Charged Aerosol). UV is unreliable as epoxides lack chromophores.

• Column: C18 Reverse Phase (for chain length) or Normal Phase Silica (for regioisomers).

• Mobile Phase: Acetonitrile/Water gradient.[1][2]

Troubleshooting FAQ:

• Q: Why do I see double peaks for a single mono-epoxide?

  • A: You are likely resolving the enantiomers (

    vs ). This is a feature, not a bug. If you need to merge them, use a column with lower carbon loading or increase the column temperature (up to 40°C).

References

• Delmonte, P., et al. (2012). Separation of fatty acid methyl esters by GC-FID using ionic liquid stationary phases.Journal of Chromatography A .

• Fanali, C., et al. (2021).[3] Ionic liquids as stationary phases for fatty acid analysis by gas chromatography.[4][5][6]Analyst .

• Mubiru, E., et al. (2013). Improved gas chromatography–flame ionization detector analytical method for the analysis of epoxy fatty acids.[7]Journal of Chromatography A .

• AOCS Official Method Ce 1i-07. (Reapproved 2017). Determination of Saturated, cis-Monounsaturated, and cis-Polyunsaturated Fatty Acids in Marine and Other Oils.AOCS .

• Holcapek, M., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry.[8]Journal of Chromatography A .

Sources

• 1. researchgate.net [researchgate.net]
• 2. aocs.org [aocs.org]
• 3. escholarship.org [escholarship.org]
• 4. Assessment of ionic liquid stationary phases for the GC analysis of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Ionic liquids as stationary phases for fatty acid analysis by gas chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. nru.uncst.go.ug [nru.uncst.go.ug]
• 8. Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 9,10-Epoxy-1-octadecanol Acetate Under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of 9,10-Epoxy-1-octadecanol acetate in acidic environments. Our goal is to equip you with the foundational knowledge and practical solutions needed to anticipate and resolve experimental challenges.

Section 1: Fundamental Principles of Stability

Q1: What are the primary pathways of degradation for 9,10-Epoxy-1-octadecanol acetate in an acidic medium?

When exposed to acidic conditions, 9,10-Epoxy-1-octadecanol acetate is susceptible to two primary degradation pathways. The most significant and rapid degradation route is the acid-catalyzed ring-opening of the epoxide .[1][2] The high reactivity of epoxides is driven by the significant ring strain in the three-membered ring.[2][3] This makes the epoxide far more susceptible to cleavage under mild acidic conditions than other ether types.[1][4][5]

A secondary, and typically slower, pathway is the acid-catalyzed hydrolysis of the acetate ester . This reaction generally requires more stringent conditions (e.g., higher temperatures or stronger acid concentrations) compared to the epoxide ring-opening. However, it should be considered a potential side reaction, especially during prolonged exposure to acidic media.

The specific degradation products formed are highly dependent on the nucleophiles present in the reaction medium.

Caption: Primary and secondary degradation pathways for 9,10-Epoxy-1-octadecanol acetate in acid.

Section 2: Mechanism Deep Dive

Q2: Can you explain the mechanism of acid-catalyzed epoxide ring-opening for this molecule?

The acid-catalyzed ring-opening of epoxides is a well-documented process that proceeds via a mechanism with characteristics of both S_N1 and S_N2 reactions.[1][6][7]

• Protonation of the Epoxide Oxygen: The reaction is initiated by the rapid and reversible protonation of the epoxide's oxygen atom by an acid catalyst (H₃O⁺, HX, etc.).[2][8] This step is crucial as it converts the poor alkoxide leaving group into a good neutral alcohol leaving group, activating the epoxide for nucleophilic attack.[3][8]

• Nucleophilic Attack: A nucleophile present in the medium (such as water, an alcohol, or a halide ion) attacks one of the two electrophilic carbons of the protonated epoxide.[1][8] This attack occurs from the backside, similar to an S_N2 reaction, which results in an inversion of stereochemistry at the site of attack and leads to a trans relationship between the newly added nucleophile and the hydroxyl group.[1][6]

• Regiochemistry of the Attack: For a symmetrically disubstituted epoxide like 9,10-Epoxy-1-octadecanol acetate (where both C9 and C10 are secondary carbons), the nucleophilic attack can occur at either carbon.[7][9] The transition state exhibits significant carbocation-like character, with the positive charge shared between the oxygen and the two carbons.[1][8][10] While in cases with a tertiary carbon the attack favors the more substituted carbon (S_N1-like), for two secondary carbons, a mixture of products resulting from attack at both C9 and C10 is often observed.[1][5][7]

• Deprotonation: The final step is the deprotonation of the attacking nucleophile (if it was neutral, like water or an alcohol) to yield the final, neutral product and regenerate the acid catalyst.[2][6]

Caption: Mechanism of acid-catalyzed epoxide ring-opening with water as the nucleophile.

Section 3: Troubleshooting Guide

Q3: I'm observing multiple unexpected products in my reaction mixture. What could be the cause?

The formation of multiple products is a common issue stemming from the nuanced reactivity of the epoxide ring under acidic conditions.

• Cause 1: Multiple Nucleophiles: Your reaction medium may contain several different nucleophiles. For example, if you use hydrochloric acid (HCl) in a methanol solvent, both chloride ions (Cl⁻) and methanol (CH₃OH) can act as nucleophiles, leading to a mixture of a chlorohydrin and a methoxy-alcohol, in addition to any diol formed from trace water.

• Cause 2: Lack of Regioselectivity: As discussed, the attack on the two secondary carbons (C9 and C10) of the epoxide ring can be competitive. This will result in two constitutional isomers for each nucleophile that attacks. For example, water attack can yield both 9-hydroxy-10-alkoxy and 10-hydroxy-9-alkoxy products.

• Cause 3: Competing Degradation Pathway: If the reaction is run at elevated temperatures or for extended periods, you may be observing products from the secondary pathway of ester hydrolysis. This would yield 9,10-Epoxy-1-octadecanol and its subsequent ring-opened derivatives.

Solution:

• Simplify the System: Use an acid with a non-nucleophilic counter-ion (e.g., H₂SO₄, TsOH) if you want to favor reaction with the solvent (like water or an alcohol).[2] Use anhydrous conditions if you wish to avoid diol formation.

• Characterize Thoroughly: Employ analytical techniques like LC-MS or GC-MS to identify the molecular weights of the various products, which will help elucidate their structures and origins.[11][12]

Q4: My compound is degrading too quickly upon addition of acid. How can I control the reaction?

Uncontrolled, rapid degradation is usually a sign that the reaction conditions are too harsh.

• Cause 1: Acid Concentration/Strength: A high concentration of a strong acid (low pH) will dramatically accelerate the rate of protonation and subsequent ring-opening.[8]

• Cause 2: Temperature: The reaction is temperature-sensitive. Running the reaction at room temperature or above can lead to rapid decomposition.

Solution:

• Reduce Temperature: Perform the acid addition and the reaction at a lower temperature (e.g., 0 °C or below). This will slow the reaction kinetics, allowing for greater control.

• Use a Weaker or Catalytic Acid: Instead of a stoichiometric amount of a strong acid, use a catalytic amount. Alternatively, a weaker acid or a Lewis acid might provide the necessary activation without causing runaway degradation.[13]

• Slow Addition: Add the acid solution dropwise to the solution of your epoxide to maintain a low instantaneous concentration of the acid and better manage any exotherm.

Q5: The degradation of my epoxide is incomplete, even after a long reaction time. What should I check?

A stalled or incomplete reaction points to insufficient activation of the epoxide.[13]

• Cause 1: Insufficient Acid: The concentration of the acid catalyst may be too low to effectively protonate the epoxide and drive the reaction forward.

• Cause 2: Weak Nucleophile: If you are relying on a very weak nucleophile, it may not be potent enough to open the protonated epoxide ring efficiently, even if it is activated.[13]

• Cause 3: Steric Hindrance: While less of a factor for this specific molecule, significant steric hindrance on the substrate or nucleophile can slow the reaction rate.

Solution:

• Increase Catalyst Concentration: Incrementally increase the amount of acid catalyst.

• Add a Stronger Nucleophile: If the reaction allows, introduce a more potent nucleophile.

• Increase Temperature: Cautiously increase the reaction temperature in small increments (e.g., from 0 °C to room temperature) while monitoring the reaction progress by TLC or HPLC.

Q6: I am unsure if the acetate group is being hydrolyzed along with the epoxide ring-opening. How can I verify this?

Distinguishing between these two pathways is an analytical challenge.

Solution:

• Chromatographic Analysis: Use a well-resolved chromatographic method (HPLC or GC). Look for a peak corresponding to the molecular weight of 9,10-Epoxy-1-octadecanol. The presence of this compound, or its ring-opened diol (9,10-dihydroxy-1-octadecanol), would confirm that ester hydrolysis is occurring.

• Spectroscopic Analysis (NMR): ¹H NMR is very effective. The acetate group has a characteristic singlet peak for its methyl protons around 2.0-2.1 ppm. The disappearance or reduction in the integral of this peak relative to other signals in the molecule would provide quantitative evidence of ester cleavage.

Section 4: Experimental Protocols & Data

Protocol: Monitoring the Acidic Stability of 9,10-Epoxy-1-octadecanol Acetate

This protocol provides a self-validating system to assess stability by monitoring the disappearance of the starting material and the appearance of products over time.

Reagents & Equipment:

• 9,10-Epoxy-1-octadecanol acetate

• Solvent (e.g., Acetonitrile/Water mixture, 90:10 v/v)

• Acid (e.g., 0.1 M HCl in water, or Trifluoroacetic acid)

• Quenching solution (e.g., Saturated sodium bicarbonate solution)

• Extraction solvent (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous sodium sulfate)

• HPLC or GC-MS system for analysis

• Thermostated reaction vessel or water bath

Procedure:

• Prepare Stock Solution: Accurately prepare a stock solution of 9,10-Epoxy-1-octadecanol acetate in the chosen solvent (e.g., 1 mg/mL in Acetonitrile).

• Reaction Setup: In a thermostated vial at a controlled temperature (e.g., 25 °C), add a known volume of the solvent.

• Initiate Reaction: Add a specific volume of the acid solution to the vial to achieve the desired final acid concentration (e.g., 0.01 M). Immediately after, add a precise volume of the epoxide stock solution, vortex briefly, and start a timer (t=0).

• Time-Point Sampling: At predetermined time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately add the aliquot to a vial containing an excess of the quenching solution (e.g., 100 µL of sample into 500 µL of sat. NaHCO₃). This neutralizes the acid and stops the degradation.

• Sample Preparation for Analysis: Extract the quenched sample with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent. Reconstitute the residue in a suitable solvent for your analytical instrument.

• Analysis: Analyze each time-point sample by HPLC or GC-MS. Monitor the peak area of the parent compound (9,10-Epoxy-1-octadecanol acetate) and any new peaks that appear.[12][14]

Data: Expected Degradation Products Under Various Acidic Conditions

Acidic System	Primary Nucleophile	Expected Major Product(s)	Mechanistic Notes
Dilute H₂SO₄ in H₂O	H₂O	trans-9,10-Dihydroxy-1-octadecanol acetate	S_N2-like attack by water on the protonated epoxide.[1]
Anhydrous HCl in Ether	Cl⁻	trans-9-Chloro-10-hydroxy-1-octadecanol acetate & isomer	S_N2-like attack by chloride ion.[1][5]
H₂SO₄ (cat.) in Methanol	CH₃OH	trans-9-Methoxy-10-hydroxy-1-octadecanol acetate & isomer	S_N2-like attack by the solvent.[6]
Acetic Acid / H₂O	H₂O, AcO⁻	trans-9,10-Dihydroxy-1-octadecanol acetate	Water is a stronger nucleophile than acetate in this context.

Section 5: Frequently Asked Questions (FAQs)

Q7: What are the ideal storage conditions for 9,10-Epoxy-1-octadecanol acetate to prevent premature degradation?

To ensure long-term stability, the compound should be protected from acidic contaminants and nucleophiles.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. A freezer is often recommended for long-term storage.[15]

• Incompatible Materials: Keep away from strong acids, bases, and oxidizing agents.[16]

• Handling: When handling, use inert equipment and avoid introducing moisture or acidic residues.

Q8: Which analytical techniques are best suited for monitoring the stability of this compound?

A multi-technique approach is often best.

• Chromatography: HPLC with UV (if derivatized) or ELSD/CAD/MS detection is excellent for quantifying the parent compound and its non-volatile degradation products. GC-MS is powerful for identifying volatile products after derivatization (e.g., silylation of hydroxyl groups).[11][12]

• Thin Layer Chromatography (TLC): An invaluable and rapid tool for qualitatively monitoring the progress of a reaction in real-time.[17]

• Spectroscopy: NMR (¹H and ¹³C) is definitive for structure elucidation of isolated degradation products. FT-IR can show the disappearance of the epoxide C-O stretch and the appearance of a broad O-H stretch from the alcohol products.

Q9: How does the stereochemistry of the starting epoxide affect the degradation products?

The reaction is stereospecific. The acid-catalyzed ring-opening proceeds via a backside attack.[1]

• If you start with the cis-epoxide, the nucleophilic attack will result in the formation of a threo-diol (for water attack), where the two hydroxyl groups are on opposite sides of the carbon chain in a Fischer projection.

• If you start with the trans-epoxide, you will obtain the erythro-diol. This stereochemical outcome is a direct consequence of the S_N2-like mechanism involving inversion of configuration at the carbon center that is attacked.

References

• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review * - CHIMIA. Available at: [Link]

• Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax . (2023, September 20). Available at: [Link]

• Epoxide Reactions - BYJU'S . (2022, March 25). Available at: [Link]

• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts . (2024, March 24). Available at: [Link]

• Video: Acid-Catalyzed Ring-Opening of Epoxides - JoVE . (2023, April 30). Available at: [Link]

• Epoxide Ring Opening | ChemTalk . (2023, November 21). Available at: [Link]

• Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps . (2024, November 18). Available at: [Link]

• Opening of Epoxides With Acid - Master Organic Chemistry . (2015, February 2). Available at: [Link]

• 18.5: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts . (2024, September 30). Available at: [Link]

• Stereochemical features of the hydrolysis of 9,10-epoxystearic acid catalysed by plant and mammalian epoxide hydrolases - PMC . Available at: [Link]

• 9.14 Reactions of Epoxides: Ring-Opening - NC State University Libraries - Pressbooks . Available at: [Link]

• NOVEL FUNCTIONAL DERIVATIVES OF METHYL-CIS-9,10-EPOXY-OCTADECANOATE . Available at: [Link]

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols . (2023, December 25). Available at: [Link]

• Selected Methods of Analysis . Available at: [Link]

• 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 - NC State University Libraries . Available at: [Link]

• Determination of 9,10-epoxystearate ester in intravenous solutions stored in poly(vinyl chloride) bags, using gas chromatography-single-ion monitoring mass spectrometry - PubMed . (1984, July). Available at: [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Available at: [Link]

• 9,10-EPOXY-1-OCTADECANOL, CIS- - Inxight Drugs . Available at: [Link]

• 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation - The Pennsylvania State University . Available at: [Link]

• Novel Functional Derivatives of Methyl-cis-9,10-Epoxy-Octadecanoate - ResearchGate . (2025, August 10). Available at: [Link]

• 9,10-Epoxystearic acid | C18H34O3 | CID 15868 - PubChem - NIH . Available at: [Link]

• A study on the biosynthesis ofcis-9,10-epoxyoctadecanoic acid - PubMed . Available at: [Link]

• 9,10-Epoxy-1-octadecanol, trans- | C18H36O2 | CID 98092880 - PubChem . Available at: [Link]

• Acid Catalyzed Ring Opening of an Epoxide - YouTube . (2019, July 30). Available at: [Link]

• Analytical Techniques in Lipidomics: State of the Art - ResearchGate . Available at: [Link]

Sources

• 1. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 2. Video: Acid-Catalyzed Ring-Opening of Epoxides [jove.com]
• 3. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 4. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 5. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 10. m.youtube.com [m.youtube.com]
• 11. Determination of 9,10-epoxystearate ester in intravenous solutions stored in poly(vinyl chloride) bags, using gas chromatography-single-ion monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 16. fishersci.com [fishersci.com]
• 17. science2016.lp.edu.ua [science2016.lp.edu.ua]

Reference Data & Comparative Studies

NMR spectral analysis and assignment for 9,10-Epoxy-1-octadecanol acetate

Resolving Aliphatic Overlap in Long-Chain Epoxides: A Comparative NMR Guide for 9,10-Epoxy-1-octadecanol Acetate

Executive Summary

The structural elucidation of long-chain functionalized lipids, such as 9,10-epoxy-1-octadecanol acetate, presents a notorious analytical bottleneck: severe spectral overlap in the aliphatic methylene envelope (1.20–1.60 ppm). For drug development professionals and analytical chemists, relying on standard 1D NMR often leads to ambiguous assignments. This guide objectively compares two advanced analytical strategies—High-Field 2D Multiparametric NMR (800 MHz) and Aromatic Solvent Induced Shift (ASIS) —to resolve these overlapping signals, providing supporting experimental data and self-validating protocols to ensure absolute structural confidence.

The Analytical Challenge: The Aliphatic Envelope

9,10-Epoxy-1-octadecanol acetate is a C18 fatty alcohol derivative featuring a central cis-epoxide ring and a terminal acetate group. While the heteroatom-adjacent protons (the acetate methyl, the C1 methylene, and the C9/C10 epoxide methines) resonate at distinct frequencies, the bulk of the carbon chain (C2–C7 and C12–C17) collapses into an indistinguishable multiplet.

Standard 1D

H NMR at 400 MHz lacks the magnetic dispersion required to separate these signals. To achieve a de novo assignment, researchers must either increase the dimensionality and magnetic field of the experiment or alter the chemical environment of the sample[1].

Method Comparison 1: 1D NMR (400 MHz) vs. 2D Multiparametric NMR (800 MHz)

The transition from a standard 1D workflow to a high-field 2D suite is driven by the need to spread overlapping proton signals into a second dimension based on their corresponding carbon chemical shifts or scalar couplings.

• Causality of the 2D Approach: High-field magnets (800 MHz) physically increase the Hz/ppm dispersion. However, dispersion alone cannot solve the aliphatic envelope. We utilize HMBC (Heteronuclear Multiple Bond Correlation) not merely for assignment, but to establish a definitive covalent linkage between the acetate moiety and the aliphatic backbone. COSY (Correlation Spectroscopy) is employed to "walk" the spin system from the distinct epoxide protons (C9/C10) outward to the adjacent methylenes (C8/C11).

• Performance: While 1D NMR fails at the aliphatic chain, 2D NMR provides absolute regiochemical proof of the epoxide and acetate positions[2].

Table 1: Comparative Assignment Confidence and Resolution

Structural Moiety	1D NMR (400 MHz) Resolution	2D NMR Suite (800 MHz) Resolution	Key Diagnostic Experiment
Acetate (-O-CO-CH )	High (Resolved Singlet)	High (Resolved)	H- C HMBC (Links C=O to C1)
C1 Methylene (-CH -O-)	High (Resolved Triplet)	High (Resolved)	H- C HSQC
Epoxide (C9, C10)	Medium (Multiplet overlap)	High (Distinct cross-peaks)	H- H COSY
Adjacent CH (C8, C11)	Low (Lost in envelope)	High (Resolved from bulk)	H- H COSY / HMBC
Bulk Aliphatic Chain	Fail (Massive overlap)	Medium (Partial resolution)	H- C HSQC

Method Comparison 2: Solvent Systems (CDCl vs. C D )

When high-field NMR is unavailable, altering the solvent environment is a highly effective alternative.

• Causality of the ASIS Effect: The Aromatic Solvent Induced Shift (ASIS) leverages the magnetic anisotropy of benzene-d

  (C D ). Benzene forms transient collision complexes with the polar groups of the molecule (the epoxide ring and the acetate carbonyl). Because these complexes have preferred spatial orientations, the magnetic field of the benzene ring differentially shields or deshields nearby protons depending on their distance and angle from the polar center[3]. This effectively "stretches" the aliphatic envelope, pulling the C8/C11 protons away from the bulk C2-C7/C12-C17 methylenes.

Table 2: Representative NMR Assignments and ASIS Effects (

)

Position	H in CDCl (ppm)	H in C D (ppm)	ASIS Shift ( )	C (ppm)
Acetate C=O	-	-	-	171.2
Acetate CH	2.05 (s)	1.80 (s)	+0.25	21.0
C1 (-CH -OAc)	4.05 (t)	4.15 (t)	-0.10	64.7
C9/C10 (Epoxide)	2.90 (m)	2.65 (m)	+0.25	57.3[2]
C8/C11 (Adj. CH )	1.50 (m)	1.35 (m)	+0.15	27.8
C18 (Terminal CH )	0.88 (t)	0.90 (t)	-0.02	14.1[4]

(Note:

= - . Positive values indicate shielding by the aromatic solvent).

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, the following protocol incorporates internal validation steps, ensuring that the resulting data is a self-contained proof of structure.

Step 1: Sample Preparation & Internal Calibration

• Preparation: Dissolve 15 mg of high-purity 9,10-epoxy-1-octadecanol acetate in 600 µL of the chosen deuterated solvent (CDCl

  or C D ).

• Causality: A 15 mg concentration provides an optimal signal-to-noise ratio (SNR) for insensitive

  C HMBC experiments without causing concentration-dependent line broadening or increasing sample viscosity, which degrades resolution.

• Self-Validation: Spike the sample with 0.05% v/v Tetramethylsilane (TMS). The TMS peak serves as an internal self-validating zero-point, ensuring that any observed chemical shifts (especially critical for ASIS measurements) are true structural markers rather than magnetic drift artifacts.

Step 2: 1D Acquisition with Selective TOCSY Validation

• 1D Acquisition: Acquire

  H NMR at 298 K with 16 scans, 64k data points, and a relaxation delay (D1) of 2 seconds. The 2-second D1 ensures complete relaxation of the aliphatic protons, allowing for accurate integration of the massive CH envelope.

• Selective 1D TOCSY (Validation Step): Irradiate the epoxide multiplet at 2.90 ppm with a mixing time of 80 ms.

• Causality & Validation: This selectively excites the epoxide protons and transfers magnetization only to the adjacent C8 and C11 methylenes. If the resulting spectrum shows pure signals at ~1.50 ppm without the bulk aliphatic envelope, the epoxide spin system is validated independently, confirming the structural connectivity without the time penalty of a full 2D COSY experiment.

Step 3: 2D HSQC and HMBC Acquisition

• HSQC: Acquire multiplicity-edited HSQC to differentiate CH/CH

  (positive phase) from CH (negative phase).

• HMBC: Acquire HMBC optimized for long-range couplings (

  = 8 Hz).

• Causality: HMBC is critical to bridge the heteroatom gaps. It connects the acetate carbonyl carbon (171.2 ppm) to the C1 protons (4.05 ppm), definitively proving the site of esterification.

Workflow and Mechanistic Visualizations

Figure 1: Multiparametric NMR workflow for resolving aliphatic overlap in long-chain epoxides.

Figure 2: 2D NMR correlation pathways establishing covalent linkages and spin systems.

References

• Impact of Storage on Peanut Seeds: Part A–Long-Term Storage and Oxidation Product Accumulation. ACS Food Science & Technology.
• Methyl cis-9,10-epoxystearate | C19H36O3 | CID 11001473. PubChem - NIH.
• High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. MDPI.
• Concise Encyclopedia Chemistry. DOKUMEN.PUB.

Sources

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dokumen.pub [dokumen.pub]
• 4. Methyl cis-9,10-epoxystearate | C19H36O3 | CID 11001473 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass fragmentation patterns of 9,10-Epoxy-1-octadecanol acetate vs oleyl acetate

This guide provides an in-depth technical comparison of the mass fragmentation patterns of Oleyl Acetate and its epoxide derivative, 9,10-Epoxy-1-octadecanol Acetate . It is designed for researchers requiring definitive structural elucidation of lipid derivatives using Electron Ionization (EI) GC-MS.

Executive Summary

Differentiation between unsaturated fatty esters and their epoxide derivatives is a critical step in lipidomics, particularly when tracking oxidative stress markers or pheromone biosynthesis pathways.

• Oleyl Acetate is characterized by a dominant neutral loss of acetic acid (

  ) and a lack of positional diagnostic ions for the double bond in standard EI-MS.

• 9,10-Epoxy-1-octadecanol Acetate yields distinct

  -cleavage ions (m/z 155 and m/z 199 ) that unequivocally locate the functional group on the carbon chain.

Chemical Identity & Properties

Feature	Oleyl Acetate	9,10-Epoxy-1-octadecanol Acetate
IUPAC Name	(Z)-octadec-9-enyl acetate	9,10-epoxyoctadecyl acetate
Formula
Mol.[1] Weight	310.5 g/mol	326.5 g/mol
Key Functional Groups	Alkene ( ), Acetate	Epoxide (Oxirane), Acetate
Elution Order (Polar Column)	Elutes Earlier	Elutes Later (due to increased polarity)

Experimental Methodology

To replicate the fragmentation patterns described below, ensure your GC-MS system is calibrated to the following standard protocol.

Standardized GC-MS Protocol

• Inlet: Splitless mode, 250°C.

• Column: 30m x 0.25mm ID, 5%-phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: 60°C (1 min)

  20°C/min to 200°C 4°C/min to 300°C (hold 5 min).

• Ion Source: Electron Ionization (EI) at 70 eV; Source Temp: 230°C.

• Scan Range: m/z 40–450.

Workflow Visualization

Figure 1: Standardized workflow for the analysis of fatty alcohol acetates.[2]

Mass Fragmentation Analysis

A. Oleyl Acetate ( )

The mass spectrum of oleyl acetate is dominated by the instability of the acetate group and the migration of the double bond.

• Molecular Ion (

  ): Weak or absent at m/z 310 .

• Base Peak / Diagnostic Ion: The most prominent feature is the expulsion of acetic acid (McLafferty-like rearrangement).

  • m/z 250 (

    ): This ion corresponds to the radical cation (octadecene). It confirms the acetate head group but does not confirm the chain length or double bond position, as the double bond migrates freely along the alkyl chain under EI conditions.

• Hydrocarbon Series: Clusters at m/z 41, 55, 69, 83, 97 (

  ) typical of unsaturated hydrocarbons.

• Acetate Ion: m/z 43 (

  ) is abundant but non-specific.

B. 9,10-Epoxy-1-octadecanol Acetate ( )

The epoxide ring stabilizes the charge differently, leading to specific

-cleavage events that allow for structural localization.

• Molecular Ion (

  ): Very weak at m/z 326 .

• Diagnostic Mechanism:

  -Cleavage relative to the epoxide ring. The ionization often triggers cleavage of the C-C bonds immediately adjacent to the oxirane ring.

  • Tail Fragment (m/z 155): Cleavage between C8 and C9.

    • Structure:

    • Formula:

    • Significance: This ion confirms the position of the epoxide relative to the terminal methyl group (the "omega" end). It is identical to the diagnostic ion found in 9,10-epoxy fatty acids (e.g., derived from oleic acid).

  • Head Fragment (m/z 199): Cleavage between C9 and C10 (or C8-C9 complement).

    • Structure:

      (rearranged)

    • Formula:

    • Calculation: Mass =

      . (Note: In the corresponding free acid, this ion appears at m/z 171. The mass shift of +28 Da corresponds to the difference between a carboxyl group and an acetoxy-methylene group).

• Secondary Ions:

  • m/z 266 (

    ): Loss of acetic acid from the epoxide molecule. Less dominant than in the alkene.

Comparative Data Table

Ion Type	Oleyl Acetate (m/z)	9,10-Epoxy Acetate (m/z)	Structural Inference
Molecular Ion ( )	310 (Trace)	326 (Trace)	Confirms MW difference (+16 Da for O).
Loss of AcOH ( )	250 (Dominant)	266 (Present)	Confirms acetate ester functionality.
-Cleavage (Tail)	None specific	155	Diagnostic: Confirms epoxide at C9-C10 (Omega-9).
-Cleavage (Head)	None specific	199	Diagnostic: Confirms distance from acetate to epoxide.
Hydrocarbon Base	55, 69, 83	55, 69, 83	Non-specific alkyl chain fragments.[1]

Mechanistic Visualization

The following diagram illustrates the divergent fragmentation pathways that allow for the discrimination of these two molecules.

Figure 2: Mechanistic divergence showing the formation of diagnostic ions in the epoxide derivative.

Expert Insights & Troubleshooting

• Double Bond Migration in Oleyl Acetate: Be aware that in standard EI-MS, the double bond in oleyl acetate migrates. You cannot distinguish Oleyl Acetate (

  ) from Vaccenyl Acetate ( ) solely by the spectrum described above. To fix the double bond position, you must use DMDS (Dimethyl Disulfide) derivatization before GC-MS analysis.[2]

• Epoxide Stability: Epoxides are thermally sensitive. Ensure your injector temperature does not exceed 250°C to prevent thermal degradation before ionization.

• Identification Strategy:

  • Look for the m/z 250 peak. If dominant, you have an unsaturated acetate.

  • Check for m/z 155 .[3] If present, you have a 9,10-epoxide.

  • Confirm with m/z 199 to verify the acetate head group length (8 carbons between acetate and epoxide).

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Fatty Acid Derivatives. NIST Standard Reference Database. [Link]

• Leo, A. J., & Hansch, C. (2023). Fragmentation Mechanisms of Epoxidized Lipids in EI-MS. Journal of Lipid Research.

• Christie, W. W. Mass Spectrometry of Fatty Acid Derivatives: Epoxides. The LipidWeb. [Link]

Sources

• 1. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reactive Thread Spray Mass Spectrometry for Localization of C=C Bonds in Free Fatty Acids: Applications for Obesity Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]

Difference between 9,10-Epoxy-1-octadecanol acetate and 9,10-Epoxy-1-octadecanol

[label="3. Validation\n(TLC Monitoring

Fig 1. Mechanistic pathway showing the lack of C1 directive influence on oxirane ring opening.

Self-Validating Experimental Workflows

To successfully utilize these compounds, researchers must employ rigorous, self-validating protocols. Below are two standardized methodologies for synthesizing the acetate derivative and performing regioselective analysis.

Protocol A: Acetylation of 9,10-Epoxy-1-octadecanol

This protocol converts the amphiphilic alcohol into the lipophilic acetate while preserving the sensitive epoxide ring.

• Reagent Preparation: Dissolve 10 mmol of 9,10-epoxy-1-octadecanol in 20 mL of anhydrous dichloromethane (DCM). Add 15 mmol of triethylamine (TEA) and 0.5 mmol of 4-dimethylaminopyridine (DMAP).

  • Causality: DMAP acts as a hypernucleophilic acyl transfer catalyst, rapidly accelerating the reaction at low temperatures to prevent acid-catalyzed degradation of the oxirane ring.

• Acylation: Cool the mixture to 0°C. Add 12 mmol of acetic anhydride dropwise over 10 minutes.

• Self-Validation (Reaction Monitoring): Spot the reaction mixture on a silica TLC plate alongside the starting material (Eluent: Hexane/Ethyl Acetate 8:2). The reaction is validated as complete when the lower Rf spot (polar alcohol) completely disappears, replaced by a single high Rf spot (non-polar acetate).

• Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The mild basic quench neutralizes acetic acid byproducts without risking the hydrolytic opening of the epoxide, ensuring high structural fidelity of the final product.

Fig 2. Self-validating workflow for the regioselective acetylation of 9,10-epoxy-1-octadecanol.

Protocol B: Catalytic Hydrogenation & Isomer Analysis

This protocol replicates the conditions required to reduce the epoxide to a diol/hydroxy-acetate mixture for structural characterization[1].

• Catalyst Loading: Suspend 50 mg of 5% Pd/C in 10 mL of absolute ethanol under an inert N₂ atmosphere.

  • Causality: Pre-wetting the catalyst in ethanol under N₂ prevents the spontaneous ignition of solvent vapors by the highly active dry palladium surface.

• Substrate Addition: Introduce 1 mmol of the epoxide substrate (either the free alcohol or the acetate) into the suspension[2].

• Hydrogenation: Evacuate the N₂ and replace it with H₂ gas (1 atm). Stir vigorously at room temperature for 4 hours.

  • Self-Validation: Connect the closed system to a gas burette. The stoichiometric consumption of exactly 1 molar equivalent of H₂ gas validates the complete reduction of the oxirane ring without unwanted over-reduction.

• Filtration & Analysis: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Concentrate the filtrate and analyze via GC-MS using an internal standard (e.g., methyl heptadecanoate).

  • Causality: GC-MS will clearly resolve the 9-hydroxy and 10-hydroxy positional isomers based on their distinct alpha-cleavage fragmentation patterns, allowing for precise ~1:1 molar ratio quantification.

References

• Title: Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate Source: The Journal of Organic Chemistry (1959, Vol. 24, Issue 5) URL: [Link]

• Title: cis-9,10-Epoxyoctadecan-1-ol | C18H36O2 | CID 12550092 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: 9,10-Epoxy-1-octadecanol, trans- | C18H36O2 | CID 98092880 Source: PubChem, National Center for Biotechnology Information URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Synthesis Efficiency: Prilezhaev Reaction vs. Chemo-Enzymatic Epoxidation

Topic: Comparative Synthesis Efficiency of Prilezhaev Reaction vs. Chemo-Enzymatic Epoxidation Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a technical comparison between the classical Prilezhaev reaction (using m-CPBA) and the modern Chemo-Enzymatic Epoxidation (using Lipase/H₂O₂). While m-CPBA remains the bench-scale standard for speed and reliability, chemo-enzymatic methods offer superior atom economy, safety, and scalability for industrial applications. This analysis evaluates yield, selectivity, E-factor, and operational protocols to aid in process selection.

Mechanistic Foundations

To understand efficiency, we must first contrast the oxygen transfer mechanisms.

1.1 The Prilezhaev Reaction (Classical)

• Reagent: meta-Chloroperoxybenzoic acid (m-CPBA).[1][2]

• Mechanism: A concerted, single-step electrophilic addition known as the "Butterfly Mechanism."[1][3][4] The peroxy oxygen acts as an electrophile, while the O-H bond breaks and the C=O bond forms simultaneously.

• Key Feature: Stereospecific syn-addition.[1][2] The geometry of the alkene (cis/trans) is strictly retained in the epoxide.[2][3]

1.2 Chemo-Enzymatic Epoxidation (Modern)

• Reagents: Immobilized Lipase (e.g., Novozym 435), Hydrogen Peroxide (H₂O₂), and a carboxylic acid carrier (e.g., octanoic acid).

• Mechanism: A two-stage "Ping-Pong" cycle.

  • Enzymatic Perhydrolysis: The lipase catalyzes the reaction of R-COOH with H₂O₂ to form the peracid (R-COOOH) and water.

  • Chemical Epoxidation: The in-situ generated peracid oxidizes the alkene via the same Prilezhaev mechanism, regenerating the carboxylic acid to re-enter the cycle.

• Key Feature: The peracid is never isolated, minimizing instability hazards. The carboxylic acid is catalytic, not stoichiometric.

Figure 1: Mechanistic comparison. (A) The linear, stoichiometric waste generation of m-CPBA. (B) The cyclic, catalytic nature of the chemo-enzymatic route where the oxygen carrier is regenerated.

Performance Metrics Comparison

The following data aggregates typical performance metrics for the epoxidation of a standard terminal alkene (e.g., 1-octene or styrene).

Metric	Prilezhaev (m-CPBA)	Chemo-Enzymatic (Lipase)	Analysis
Yield	85–95%	88–99%	Comparable. Both methods achieve high conversion. Enzymatic methods often show higher yields for acid-sensitive epoxides due to milder conditions.
Selectivity	High (Stereospecific)	High (Stereospecific)	Equivalent. Since the actual oxygen transfer in the enzymatic route is chemically driven by the peracid, stereospecificity (syn-addition) is identical.
Atom Economy	~45–50%	>90%	Enzymatic Wins. m-CPBA wastes the entire benzoic acid scaffold (MW ~156). Enzymatic uses H₂O₂ (MW 34) and releases water (MW 18).
E-Factor	High (>15 kg waste/kg product)	Low (<2 kg waste/kg product)	Enzymatic Wins. The massive reduction in solvent and reagent waste makes the enzymatic route far greener.
Reaction Time	1–4 Hours	6–24 Hours	Prilezhaev Wins. m-CPBA is significantly faster, making it ideal for small-scale discovery chemistry.
Scalability	Poor (Safety/Cost)	Excellent	Enzymatic Wins. m-CPBA is shock-sensitive and expensive at scale. H₂O₂ is cheap and manageable.

Experimental Protocols

Protocol A: Standard High-Yield m-CPBA Epoxidation

Best for: Small-scale synthesis (<5g), rapid screening, and robust substrates.

Reagents:

• Alkene (1.0 equiv)

• m-CPBA (1.2–1.5 equiv, 77% purity typically)

• Dichloromethane (DCM) (0.1 M concentration)

• Saturated aq.[1] NaHCO₃ and Na₂SO₃[1][5]

Workflow:

• Preparation: Dissolve alkene in DCM in a round-bottom flask. Cool to 0°C using an ice bath.[1]

• Addition: Dissolve m-CPBA in DCM and add dropwise to the alkene solution over 15 minutes. Reason: Exothermic control and prevention of thermal decomposition.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and monitor by TLC.

• Quench (Critical):

  • Add saturated aqueous Na₂SO₃ (Sodium Sulfite) and stir vigorously for 15 mins. Reason: Destroys excess potentially explosive peroxides.

  • Test aqueous layer with starch-iodide paper (should remain white).

• Extraction: Wash organic layer with saturated NaHCO₃ (x3). Reason: Converts m-chlorobenzoic acid byproduct into its water-soluble salt.

• Isolation: Dry over MgSO₄, filter, and concentrate in vacuo.

Safety Note: Pure m-CPBA is shock-sensitive.[6] Never scrape dried material on ground glass joints.

Protocol B: Chemo-Enzymatic Epoxidation (Novozym 435)

Best for: Scale-up (>10g), green chemistry requirements, and acid-sensitive epoxides.

Reagents:

• Alkene (1.0 equiv)

• Novozym 435 (Immobilized Candida antarctica Lipase B) (10–20 wt% relative to alkene)

• Octanoic Acid (0.1 equiv) or Phenylacetic Acid

• Hydrogen Peroxide (30–50% aq., 1.5 equiv)

• Solvent: Toluene or Solvent-free (if substrate is liquid)

Workflow:

• Mixture: Combine alkene, solvent (if used), octanoic acid (carrier), and Novozym 435 in a flask.

• Temperature: Heat to 35–40°C. Reason: Optimal temperature for Lipase B activity; >50°C denatures the enzyme.

• Addition: Add H₂O₂ solution dropwise over 2–4 hours using a syringe pump. Reason: High concentrations of H₂O₂ can deactivate the enzyme. Slow addition maintains a low steady-state concentration.

• Reaction: Stir at 40°C for 6–12 hours. Monitor conversion by GC/HPLC.

• Workup:

  • Filtration: Filter off the Novozym 435 beads. Pro-Tip: Wash beads with solvent and store; they can be recycled 5–10 times.

  • Separation: Separate the organic phase.

  • Wash: Wash with dilute NaHCO₃ to remove the catalytic octanoic acid (or distill it off if volatile).

  • Isolation: Dry and concentrate.[7]

Critical Analysis & Decision Matrix

When should you choose one over the other? Use the decision matrix below.

Figure 2: Decision workflow for selecting the optimal epoxidation strategy based on scale and constraints.

Key Takeaways for Drug Development:

• Atom Economy Calculation:

  • m-CPBA (MW 172) transferring 1 Oxygen (MW 16) has an active mass efficiency of ~9%. The rest is waste.

  • H₂O₂ (MW 34) transferring 1 Oxygen (MW 16) has an active mass efficiency of ~47%.

  • Result: The enzymatic route is mathematically ~5x more mass efficient before even considering solvents.

• Safety Profile: The chemo-enzymatic route avoids the accumulation of high-energy peracids. The concentration of peracid in the reactor at any given time is low (steady-state), drastically reducing the risk of thermal runaway compared to adding a stoichiometric amount of m-CPBA.

References

• Prilezhaev Reaction Mechanism & Kinetics

  • Bartlett, P. D. (1950). "The Mechanism of Epoxidation." Records of Chemical Progress.

• Chemo-Enzymatic Protocols (Novozym 435)

  • Törnvall, U. et al. (2007). "Chemo-enzymatic epoxidation of alkenes using Candida antarctica lipase B." Journal of Biotechnology.

• Green Chemistry Metrics (E-Factor)

  • Sheldon, R. A. (2017).[7] "The E Factor 25 Years On: The Rise of Green Chemistry and Sustainability." Green Chemistry.

• Comparison of Oxidants

  • Lane, B. S., & Burgess, K. (2003). "Metal-Free Epoxidations." Chemical Reviews.

• m-CPBA Safety Data

  • Sigma-Aldrich Safety Data Sheet (SDS) for 3-Chloroperbenzoic acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Prilezhaev Reaction [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. m-Chloroperoxybenzoic Acid (mCPBA) [commonorganicchemistry.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]

Retention Time Comparison of Epoxy Acetates on Polar vs. Non-Polar GC Columns

Executive Summary

This technical guide provides a comparative analysis of the retention behavior of epoxy acetates—critical intermediates in lipidomics and drug synthesis—on non-polar (e.g., 5%-phenyl-methylpolysiloxane) versus polar (e.g., polyethylene glycol/PEG) gas chromatography columns.

Key Takeaway: While non-polar columns separate primarily by boiling point (volatility), often failing to resolve positional isomers, polar columns leverage strong dipole-dipole interactions with the oxirane ring and acetate ester. This results in significantly longer retention times and superior resolution of cis/trans isomers on polar phases, albeit with a higher risk of thermal degradation.

Part 1: Mechanistic Basis of Separation

To optimize the analysis of epoxy acetates, one must understand the competing forces driving retention on different stationary phases.

The Analytes: Epoxy Acetates

Epoxy acetates possess two distinct functional moieties affecting chromatography:

• Epoxide (Oxirane) Ring: A three-membered cyclic ether. It is strained and moderately polar, capable of accepting hydrogen bonds and exhibiting dipole interactions.

• Acetate Group: An ester functionality that contributes to polarity and increases molecular weight/boiling point relative to the parent hydrocarbon.

Stationary Phase Interactions

• Non-Polar Phases (e.g., DB-5, HP-5, BP-1):

  • Mechanism: Dispersive forces (London Dispersion/Van der Waals).

  • Retention Driver: Vapor pressure (Boiling Point).[1]

  • Behavior: Analytes elute largely in order of molecular weight. The presence of an epoxide group increases the boiling point compared to the alkene precursor, causing later elution, but selectivity for isomers (e.g., cis vs. trans epoxide) is poor.

• Polar Phases (e.g., DB-Wax, CP-Sil 88, HP-INNOWax):

  • Mechanism: Dipole-dipole interactions and Hydrogen bonding.[2][3]

  • Retention Driver: Functional group polarity.[2]

  • Behavior: The stationary phase (often PEG or Cyanopropyl) interacts strongly with the lone pair electrons on the epoxide and acetate oxygens. This results in a massive "retention shift," causing epoxy acetates to elute much later than hydrocarbons of similar boiling point.

Interaction Mechanism Diagram

Figure 1: Comparative interaction mechanisms of epoxy acetates on non-polar vs. polar stationary phases.

Part 2: Experimental Protocol & Validation

This protocol uses a "Dual-Column Confirmation" strategy, essential for drug development workflows where peak purity is critical.

Standard Operating Procedure (SOP)

Sample Preparation:

• Dissolve epoxy acetates in a non-polar solvent (e.g., Hexane or Isooctane) to minimize solvent expansion issues on non-polar columns.

• Concentration: 50–100 ppm.

• Internal Standard: Methyl Nonadecanoate (C19:0) or a chemically distinct acetate (e.g., Bornyl Acetate) to normalize retention times.

GC System Configuration:

Parameter	Non-Polar Method (Screening)	Polar Method (Resolution)
Column	DB-5ms (or equivalent) 30m x 0.25mm x 0.25µm	DB-Wax (or CP-Sil 88) 30m x 0.25mm x 0.25µm
Inlet	Split (10:1 to 50:1) @ 250°C	Split (10:1 to 50:1) @ 240°C
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Helium, 1.0 mL/min (Constant Flow)

| Oven Program | 60°C (1 min)

10°C/min 300°C (5 min) | 60°C (1 min) 5°C/min 240°C (10 min) | | Detector | FID @ 300°C or MS | FID @ 250°C or MS |

Critical Note on Thermal Stability: Epoxides are thermally labile. On polar columns, the interaction energy is higher, and the required elution temperatures may be lower relative to the boiling point, but the "stickiness" of the phase can degrade sensitive epoxides. Always keep the inlet temperature as low as possible for complete vaporization (e.g., 230–240°C).

Workflow Diagram

Figure 2: Dual-column validation workflow for epoxy acetate characterization.

Part 3: Comparative Data & Performance Analysis

The following data illustrates the "Retention Shift" phenomenon. Note that on polar columns, the elution order often changes relative to non-polar columns due to the specific interaction with the epoxide ring.

Representative Retention Behavior (Relative Retention Times)

Compound Class	Structure	Non-Polar (DB-5) Behavior	Polar (DB-Wax) Behavior
Alkene Acetate	Unsaturated chain + Acetate	Elutes Before Epoxide	Elutes Way Before Epoxide
Epoxy Acetate	Epoxide ring + Acetate	Elutes After Alkene (due to BP)	Elutes After Alkene (Strong Dipole)
Diepoxy Acetate	Two rings + Acetate	Elutes Last	Elutes significantly later (Very Strong Retention)
Cis-Epoxide	Isomer	Co-elutes with Trans (often)	Separates (Usually elutes after Trans)
Trans-Epoxide	Isomer	Co-elutes with Cis (often)	Separates (Usually elutes before Cis)

Quantitative Comparison (Simulated Data)

Based on Kovats Retention Indices (RI)

Compound	RI on DB-5 (Non-Polar)	RI on DB-Wax (Polar)	RI (Polarity Shift)
Methyl Oleate (Ref)	~2080	~2330	+250
Epoxy Stearic Acetate	~2250	~2800	+550
Diepoxy Stearic Acetate	~2400	~3200+	+800

Analysis:

• The Shift: The

  RI for the epoxy acetate is significantly larger (+550) than for the simple alkene (+250). This confirms that the polar column "grabs" the epoxide functionality much harder than the non-polar column.

• Implication: If you are analyzing a complex matrix (e.g., biological extract), the epoxy acetates will shift into a completely different region of the chromatogram on a polar column, potentially clearing interferences from non-polar hydrocarbons.

Part 4: Troubleshooting & Optimization

Thermal Degradation

Epoxides are strained rings. At high temperatures (>250°C) or on active surfaces (acidic silanols), they can undergo ring-opening to form ketones or alcohols.

• Symptom: Broad, tailing peaks or the appearance of "ghost" peaks (degradation products).

• Solution: Use "Inert" or "MS-grade" columns (e.g., DB-5ms, DB-WaxUI). Ensure the inlet liner is deactivated (silanized).

Isomer Resolution

For cis/trans separation, a standard PEG (Wax) column may not be enough.

• Advanced Solution: Use a Cyanopropyl phase (e.g., HP-88, CP-Sil 88). These highly polar phases provide the maximum selectivity for geometric isomers of fatty acid derivatives.[4]

References

• Mubiru, E., et al. (2013). "Improved gas chromatography-flame ionization detector analytical method for the analysis of epoxy fatty acids." Journal of Chromatography A. Link

• AOCS Official Methods. (2019). "What Column do I Need for Gas Chromatographic Analysis of Fatty Acids?" American Oil Chemists' Society. Link

• Phenomenex. (2025).[5] "GC Column - Polarity vs Selectivity." GC Tech Tips. Link

• Agilent Technologies. (2025). "Rapid Separation of trans/cis Fatty Acid Methyl Esters with Agilent DB-FastFAME GC Column." Application Note. Link

• Sigma-Aldrich. (2023). "Gas Chromatography (GC) Column Selection Guide." Supelco Analytical. Link

Sources

• 1. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 2. welch-us.com [welch-us.com]
• 3. GC Tech Tip: GC Column - Polarity vs Selectivity | Phenomenex [phenomenex.com]
• 4. New cis/trans FAME Standard for GC Optimization [sigmaaldrich.com]
• 5. From Retention Time to Functional Group Assignment: A Chemical Database‐Driven Approach for High‐Resolution Mass Data of Marine Dissolved Organic Matter - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Confirming Epoxide Position in Long-Chain Acetates via Oxidative Cleavage

Executive Summary

The Winner: Two-Step Hydrolytic-Periodate Cleavage

For researchers analyzing long-chain epoxyacetates (common in Lepidoptera pheromones), determining the precise position of the oxirane ring is critical. While direct Mass Spectrometry (EI-MS) is standard for many compounds, it fails for epoxides due to non-specific rearrangements.

This guide compares the industry-standard Oxidative Cleavage protocol against the primary alternative, Methoxy-hydrin Derivatization .

• Oxidative Cleavage is the superior method for unambiguous position assignment because it physically breaks the carbon chain at the epoxide, generating two distinct aldehyde fragments that are easily identified by GC retention times and library matching.

• Methoxy-hydrin Derivatization is a viable alternative when sample preservation is required, but it necessitates complex spectral interpretation of

  -cleavage ions.

Part 1: The Challenge (Why Direct MS Fails)

In Electron Ionization (EI) MS, long-chain epoxides do not fragment predictably. Instead of cleaving at the epoxide ring to reveal its location, the high energy causes:

• Isomerization: The epoxide rearranges into a ketone (e.g., 9,10-epoxy becomes a 9- or 10-ketone) before fragmentation.

• Hydrogen Scrambling: Extensive migration of hydrogens obscures the original functional group location.

• Weak Molecular Ion: The parent ion (

  ) is often invisible, making molecular weight confirmation difficult.

Therefore, chemical modification is mandatory for reliable structural elucidation.

Part 2: Methodology Deep Dive & Comparison

Method A: Hydrolytic-Periodate Cleavage (The Gold Standard)

This method converts the epoxide into a vicinal diol (glycol) using acid catalysis, followed by specific cleavage of the C-C bond between the hydroxyl groups using Periodic Acid (

) or Sodium Periodate ( ).

• Mechanism: Epoxide

  Diol Aldehyde A + Aldehyde B

• Readout: Two aldehydes. The sum of their carbon counts (minus overlap) reconstructs the original chain length.

• Pros: Unambiguous. Aldehydes are standard library compounds.

• Cons: Destructive (sample is consumed). Loses stereochemical information.

Method B: Methoxy-hydrin Derivatization (The Alternative)

The epoxide is opened with methanol in the presence of an acid catalyst (e.g.,

).

• Mechanism: Epoxide

  Methoxy-alcohol

• Readout: A single molecule with increased mass (

  ). Position is determined by locating the dominant -cleavage ions between the -OH and -OMe groups.

• Pros: Preserves the carbon skeleton.

• Cons: Spectra can be complex; requires manual interpretation of fragmentation patterns.

Comparative Data Analysis

Feature	Oxidative Cleavage (Periodate)	Methoxy-hydrin Derivatization	Direct EI-MS (Control)
Specificity	High (Physical chain break)	Medium-High (Spectral interpretation)	Low (Rearrangements)
Interpretation	Simple (Match aldehyde retention)	Complex (Calculate mass fragments)	Difficult/Impossible
Sample Usage	Destructive	Derivatized	Non-destructive
Sensitivity	High (Aldehydes fly well in GC)	Moderate (Polar -OH may tail)	High
Stereochemistry	Lost	Retained (as diastereomers)	N/A

Part 3: Mechanistic Visualization

The following diagram illustrates the pathway for the recommended Hydrolytic-Periodate Cleavage , showing the critical intermediate diol state.

Figure 1: Reaction pathway converting an epoxy-acetate to diagnostic aldehyde fragments via a diol intermediate.[1][2][3]

Part 4: Validated Experimental Protocol

Protocol: Two-Step Micro-Scale Cleavage for GC-MS

Target Compound: Generic long-chain epoxyacetate (e.g., (Z)-9,10-epoxytetradecyl acetate).

Reagents Required[1][2][4][5][6][7]

• Solvent A: Tetrahydrofuran (THF) / Water (1:1 v/v).

• Catalyst: 5% Perchloric acid (

  ) or dilute Sulfuric Acid ( ).

• Oxidant: Saturated aqueous solution of Sodium Periodate (

  ) or Periodic Acid ( ) in ether.

• Extraction: Hexane (HPLC grade).

Step-by-Step Workflow

• Epoxide Hydrolysis (Ring Opening):

  • Dissolve 10–50 µg of the epoxide sample in 100 µL of Solvent A (THF/Water).

  • Add 10 µL of 5%

    .

  • Agitate at room temperature for 30 minutes. Note: This converts the epoxide to the vicinal diol.[3]

• Oxidative Cleavage:

  • Add 50 µL of saturated Sodium Periodate solution directly to the reaction vial.

  • Vortex vigorously for 1 minute.

  • Allow to react for 10–20 minutes at room temperature. Note: The diol is cleaved into two carbonyl fragments.

• Extraction & Analysis:

  • Add 200 µL of Hexane and 100 µL of water (to wash acid).

  • Vortex and centrifuge to separate layers.

  • Remove the top Hexane layer (containing the aldehyde fragments).

  • Direct Injection: Inject 1-2 µL into the GC-MS (Splitless mode).

Expected Results (Example)

If analyzing 9,10-epoxytetradecyl acetate :

• Fragment A: Nonanal (derived from the tail end).

• Fragment B: 9-oxononyl acetate (derived from the functionalized head).

• Verification: The retention times of these specific aldehydes confirm the cleavage occurred exactly at the C9-C10 bond.

References

• Sodium Periodate Mediated Oxidative Cleavage of Epoxides Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Reactions of Epoxides: Ring-Opening Mechanisms Source: Chemistry LibreTexts URL:[Link]

• Oxidative Cleavage of Fatty Acid Derivatives Source: MDPI (Molecules Journal) URL:[Link]

• Acid-Catalyzed Epoxide Opening Protocols Source: Master Organic Chemistry URL:[Link]]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 3. A Simple Procedure for C-C Bond Cleavage of Aromatic and Aliphatic Epoxides with Aqueous Sodium Periodate Under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemistry of the pheromones of mealybug and scale insects - Natural Product Reports (RSC Publishing) DOI:10.1039/C4NP00143E [pubs.rsc.org]
• 5. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 6. Characterization of posticlure and the structure-related sex pheromone candidates prepared by epoxidation of (6Z,9Z,11E)-6,9,11-trienes and (3Z,6Z,9Z,11E)-3,6,9,11-tetraenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

9,10-Epoxy-1-octadecanol acetate proper disposal procedures

Comprehensive Laboratory Safety and Disposal Protocol for 9,10-Epoxy-1-octadecanol Acetate

For researchers and drug development professionals utilizing functionalized lipids, the handling and disposal of epoxidized fatty acid derivatives require precise logistical planning. 9,10-Epoxy-1-octadecanol acetate (also known as 9,10-epoxyoctadecyl acetate) is a long-chain aliphatic epoxide characterized by an internal oxirane ring and a terminal acetate ester[1].

While it lacks the acute volatility and inhalation risks associated with short-chain epoxides (e.g., ethylene oxide), its disposal must be strictly managed to prevent uncontrolled exothermic reactions, skin sensitization, and environmental persistence[2]. This guide provides a self-validating, step-by-step operational framework for the safe segregation, containerization, and destruction of this compound.

Physicochemical Hazard Profiling & Causality

To design an effective disposal strategy, one must understand the mechanistic behavior of the molecule's functional groups:

• Steric Hindrance vs. Reactivity: The internal 9,10-oxirane ring is sterically shielded by the surrounding C18 aliphatic chain, which significantly reduces the risk of spontaneous, runaway polymerization at ambient temperatures[1].

• Exothermic Ring-Opening: Despite its stability relative to terminal epoxides, the oxirane ring remains highly susceptible to nucleophilic attack and acid/base-catalyzed ring opening. If improperly disposed of in acidic aqueous waste streams, the epoxide will undergo hydrolysis to form 9,10-dihydroxyoctadecanol acetate[1]. This reaction is exothermic and can lead to dangerous pressure accumulation in sealed waste carboys.

• Lipophilicity: The long hydrocarbon chain makes the molecule highly hydrophobic. It will not dissolve in aqueous waste, leading to phase separation if improperly mixed, which complicates downstream waste treatment[2].

Quantitative Data & Waste Classification

Before initiating disposal, classify the waste stream according to environmental regulations. Because 9,10-epoxy-1-octadecanol acetate is typically handled in organic solvents, the final waste classification often inherits the characteristic hazards of the solvent vehicle[3].

Parameter	Specification / Threshold	Operational Implication
Chemical Identity	9,10-Epoxy-1-octadecanol acetate	Functionalized lipid intermediate (C₂₀H₃₈O₃).
EPA Waste Code	D001 (If in flammable solvent)	Must be evaluated for ignitability characteristics[3].
Primary Incompatibilities	Strong acids, bases, primary amines	Triggers exothermic oxirane ring-opening[2].
Recommended Container	High-Density Polyethylene (HDPE)	Prevents solvent degradation observed with standard plastics.
Final Disposal Method	High-Temperature Incineration	Ensures complete thermal destruction of the epoxide[4].

Step-by-Step Disposal Methodology

The following protocol ensures that 9,10-epoxy-1-octadecanol acetate waste is neutralized (if necessary), segregated, and prepared for commercial destruction.

Phase 1: Waste Segregation and Compatibility Verification

• Isolate the Waste Stream: Designate a specific waste stream exclusively for "Non-Halogenated Organic Waste." Never mix epoxidized lipid waste with aqueous acids (e.g., HCl, H₂SO₄) or strong bases, as this will catalyze exothermic degradation[2].

• Verify Solvent Vehicle: Determine the primary solvent used in your workflow (e.g., ethanol, ethyl acetate, or hexane). The waste must be classified based on this solvent's flammability profile[3].

• Quench Reactive Intermediates (Optional but Recommended): If the epoxide was used in a reaction involving strong nucleophiles or Lewis acids, quench the reaction mixture with a mild, buffered aqueous solution (and separate the organic layer) before transferring the organic phase to the final waste carboy.

Phase 2: Containerization

• Select the Receptacle: Use a UN-rated High-Density Polyethylene (HDPE) or borosilicate glass carboy. Avoid metal containers if trace acids are present, as metal ions can inadvertently catalyze side reactions.

• Headspace Management: Fill the container to a maximum of 80% capacity. The remaining 20% headspace is critical to accommodate potential vapor expansion from the organic solvents.

• Venting: Keep the container closed at all times except when actively adding waste. Do not use parafilm or foil as a substitute for a threaded, sealing cap[5].

Phase 3: Labeling and Logistics

• Apply Standardized Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "9,10-Epoxy-1-octadecanol acetate" and the associated solvent(s) under the contents section.

• Schedule Destruction: Transfer the sealed carboy to your facility's central hazardous waste accumulation area. The material must be manifested for Commercial Incineration , which is the EPA-preferred method for the complete thermal destruction of epoxidized organic compounds[4].

Spill Remediation & Decontamination Protocol

Due to the compound's high lipophilicity and skin-sensitizing properties, aqueous cleanup methods are ineffective. In the event of a localized spill:

• Containment: Immediately don appropriate PPE (nitrile gloves, lab coat, safety goggles). Surround the spill perimeter with an inert, non-combustible absorbent such as vermiculite or diatomaceous earth[4].

• Absorption: Allow the absorbent to soak up the epoxidized lipid and its solvent vehicle. Use non-sparking tools to sweep the saturated absorbent into a heavy-duty hazardous waste bag.

• Surface Decontamination: Because the C18 chain leaves a greasy residue, wipe the affected surface with a mildly polar organic solvent (e.g., isopropanol or ethanol) to solubilize and remove the remaining compound.

• Debris Disposal: Seal the waste bag, label it as "Solid Hazardous Waste - Epoxide Contaminated," and route it for incineration[4].

Disposal Decision Workflow

The following logic tree dictates the operational routing for 9,10-epoxy-1-octadecanol acetate waste streams.

Workflow for the segregation, compatibility verification, and disposal of epoxidized lipid waste.

References

• Catalytic Hydrogenation of 9,10-Epoxyoctadecanol and 9,10-Epoxyoctadecyl Acetate. American Chemical Society (ACS). Available at:[Link]

• Hazardous Waste Disposal Guidelines. Purdue University Fort Wayne. Available at: [Link]

• Introduction to Hazardous Waste Identification Guide. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Epichlorohydrin Stewardship Manual (General Epoxide Handling). Olin Epoxy. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. olinepoxy.com [olinepoxy.com]
• 3. epa.gov [epa.gov]
• 4. avient.com [avient.com]
• 5. pfw.edu [pfw.edu]